Technical Documentation Center

4-(1,2-Dimethyl-1-propenyl)benzoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-(1,2-Dimethyl-1-propenyl)benzoic acid
  • CAS: 13399-35-4

Core Science & Biosynthesis

Foundational

4-(1,2-Dimethyl-1-propenyl)benzoic acid CAS 13399-35-4 properties

The following technical guide provides an in-depth analysis of 4-(1,2-Dimethyl-1-propenyl)benzoic acid (CAS 13399-35-4), a critical intermediate and structural analog in the development of Retinoid X Receptor (RXR) agoni...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth analysis of 4-(1,2-Dimethyl-1-propenyl)benzoic acid (CAS 13399-35-4), a critical intermediate and structural analog in the development of Retinoid X Receptor (RXR) agonists.

Synthesis, Properties, and Application in Retinoid Drug Development

Executive Summary

4-(1,2-Dimethyl-1-propenyl)benzoic acid (CAS 13399-35-4) is a specialized benzoic acid derivative featuring a sterically hindered alkene side chain.[1] It serves as a pivotal building block and structural pharmacophore in the synthesis of third-generation retinoids, particularly analogs of Bexarotene (Targretin) . Its significance lies in its ability to mimic the lipophilic "tail" region of retinoids, which is essential for binding to the ligand-binding domain (LBD) of nuclear receptors such as RXR and RAR (Retinoic Acid Receptor).

This guide details the compound's physicochemical properties, robust synthetic pathways, and its role in Structure-Activity Relationship (SAR) studies for oncology and dermatology therapeutics.

Chemical Identity & Physicochemical Properties[2][3][4][5][6][7][8][9]

The compound is characterized by a benzoic acid moiety substituted at the para-position with a 1,2-dimethyl-1-propenyl group (also referred to as a 3-methylbut-2-en-2-yl group). This substitution pattern imparts significant lipophilicity and rigid stereochemistry to the molecule.

PropertyData
CAS Number 13399-35-4
IUPAC Name 4-(3-Methylbut-2-en-2-yl)benzoic acid
Synonyms 4-(1,2-Dimethyl-1-propenyl)benzoic acid; p-(1,2-Dimethylpropenyl)benzoic acid
Molecular Formula C₁₂H₁₄O₂
Molecular Weight 190.24 g/mol
Structure HOOC-C₆H₄-C(CH₃)=C(CH₃)₂
Appearance White to off-white crystalline powder
Solubility Soluble in DMSO, Ethanol, CH₂Cl₂; Insoluble in Water
pKa (Calc.) ~4.2 (Carboxylic acid proton)
LogP (Calc.) ~3.5 (High lipophilicity due to alkyl chain)

Synthetic Pathways[6]

Constructing the tetrasubstituted alkene motif (–C(Me)=C(Me)₂) requires precise control to avoid isomerization or polymerization. Two primary routes are employed: the Wittig Olefination and the Grignard Addition-Dehydration sequence. The latter is often preferred for scalability and yield.

Method A: Grignard Addition & Dehydration (Recommended)

This pathway utilizes readily available starting materials and avoids the poor yields often associated with sterically hindered Wittig reactions.

  • Precursor Preparation: Esterification of 4-acetylbenzoic acid to Methyl 4-acetylbenzoate .

  • Grignard Addition: Reaction of the ketone with Isopropylmagnesium bromide (or chloride) to form the tertiary alcohol.

    • Critical Control Point: Temperature must be maintained at 0°C to -10°C to prevent side reactions on the ester group, although the ketone is more reactive. Using 1.1 equivalents of Grignard reagent is crucial.

  • Dehydration: Acid-catalyzed dehydration of the tertiary alcohol using p-Toluenesulfonic acid (p-TsOH) in refluxing toluene.

    • Selectivity: This step favors the Zaitsev product (the more substituted alkene), yielding the desired 1,2-dimethyl-1-propenyl group.

  • Hydrolysis: Saponification of the ester using LiOH in THF/Water to yield the free acid.

Method B: Wittig Olefination

Useful for small-scale synthesis but often suffers from lower yields due to steric hindrance at the phosphorus ylide.

  • Reagents: Methyl 4-acetylbenzoate + Isopropyltriphenylphosphonium iodide + n-Butyllithium (n-BuLi).

  • Mechanism: Formation of the betaine intermediate followed by oxaphosphetane collapse.

Synthetic Workflow Diagram

The following diagram illustrates the Grignard-based synthesis, highlighting the critical intermediate steps.

SynthesisPathway Start Methyl 4-acetylbenzoate (Starting Material) Intermediate Tertiary Alcohol Intermediate Start->Intermediate Grignard Addition (0°C, THF) Grignard Isopropylmagnesium Bromide (iPrMgBr) Grignard->Intermediate Dehydration Acid Catalyzed Dehydration (p-TsOH, Toluene) Intermediate->Dehydration ProductEster Methyl 4-(1,2-dimethyl- 1-propenyl)benzoate Dehydration->ProductEster -H2O (Zaitsev Selectivity) Hydrolysis Saponification (LiOH, THF/H2O) ProductEster->Hydrolysis FinalProduct 4-(1,2-Dimethyl-1-propenyl) benzoic acid (CAS 13399-35-4) Hydrolysis->FinalProduct Acidification

Caption: Step-by-step synthetic pathway via Grignard addition and dehydration to yield CAS 13399-35-4.

Application in Drug Development[4]

Retinoid X Receptor (RXR) Agonist Pharmacophore

This compound is a structural analog of Bexarotene , a selective RXR agonist used in the treatment of cutaneous T-cell lymphoma (CTCL).

  • Mechanism: Retinoids function by binding to nuclear receptors (RAR/RXR), which act as transcription factors. The lipophilic "tail" of the retinoid occupies the hydrophobic pocket of the receptor's Ligand Binding Domain (LBD).

  • Structural Role: The 1,2-dimethyl-1-propenyl group mimics the bulky, lipophilic tetrahydronaphthalene ring system found in Bexarotene. It provides the necessary steric bulk to induce the conformational change required for receptor activation (Helix 12 positioning).

Structure-Activity Relationship (SAR)

In drug discovery, CAS 13399-35-4 is used to:

  • Probe Hydrophobic Pocket Size: Researchers use this smaller, acyclic analog to test the volume constraints of the RXR binding pocket compared to the larger bicyclic system of Bexarotene.

  • Optimize Lipophilicity: The acyclic alkene chain offers a different LogP profile, potentially improving oral bioavailability or tissue distribution compared to fused-ring analogs.

Pharmacophore Comparison Diagram

Pharmacophore cluster_comparison Structural Analogy Bexarotene Bexarotene (Targretin) (FDA Approved RXR Agonist) Pharmacophore Pharmacophore Feature: Lipophilic Tail + Benzoic Acid Head Bexarotene->Pharmacophore Contains Tetramethyl- tetrahydronaphthyl group CAS_Compound 4-(1,2-Dimethyl-1-propenyl) benzoic acid (CAS 13399-35-4) CAS_Compound->Pharmacophore Contains 1,2-Dimethyl- 1-propenyl group

Caption: Structural relationship between CAS 13399-35-4 and the approved drug Bexarotene.

Analytical Characterization

To ensure the integrity of the compound for research use, the following analytical parameters must be verified.

Nuclear Magnetic Resonance (NMR)[4][11][12][13]
  • ¹H NMR (400 MHz, DMSO-d₆):

    • Aromatic Protons: Two doublets at δ ~7.9 ppm (2H, ortho to COOH) and δ ~7.4 ppm (2H, meta to COOH).

    • Vinyl Methyls: Three singlet signals corresponding to the methyl groups on the double bond.

      • δ ~1.8–2.0 ppm (Integration: 9H total for three methyls).

      • Note: The chemical shift of the methyls will differ slightly based on their cis/trans relationship to the phenyl ring.

    • Acid Proton: Broad singlet at δ ~12.5–13.0 ppm (COOH).

HPLC Purity Analysis
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5 µm, 4.6 x 150 mm).

  • Mobile Phase: Gradient of Acetonitrile (0.1% TFA) and Water (0.1% TFA).

    • 0-2 min: 50% ACN

    • 15 min: 95% ACN (Compound elutes late due to high lipophilicity).

  • Detection: UV at 254 nm (Benzoic acid chromophore).

Safety & Handling

Signal Word: WARNING

Hazard ClassH-CodeStatement
Skin Irritation H315Causes skin irritation.[2]
Eye Irritation H319Causes serious eye irritation.[2]
STOT-SE H335May cause respiratory irritation.[2]

Handling Protocols:

  • PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use a dust mask (N95) if handling the powder form to prevent inhalation.

  • Storage: Store in a cool, dry place (2-8°C recommended) under an inert atmosphere (Argon/Nitrogen) to prevent oxidation of the alkene double bond over long periods.

  • Disposal: Dispose of as hazardous organic waste containing halogens (if synthesized via Grignard/Wittig with halides) or general organic waste.

References

  • Bexarotene Discovery & SAR

    • Boehm, M. F., et al. (1994). "Synthesis and Structure-Activity Relationships of Novel Retinoid X Receptor-Selective Retinoids." Journal of Medicinal Chemistry, 37(18), 2930–2941.

  • Maercker, A. (1965). "The Wittig Reaction." Organic Reactions, 14, 270–490.
  • Retinoid Mechanism of Action

    • Dawson, M. I., & Xia, Z. (2012). "The Retinoid X Receptors and their Ligands." Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1821(1), 21–56.

  • Compound Data Sources

    • PubChem CID 5354022 (Related Analog).

    • NIST Chemistry WebBook (Benzoic Acid Derivatives).

Sources

Exploratory

chemical structure of 4-(1,2-dimethyl-1-propenyl)benzoic acid

This technical guide provides a comprehensive analysis of 4-(1,2-dimethyl-1-propenyl)benzoic acid , a critical intermediate and pharmacophore in the development of third-generation retinoids (arotinoids).[1] CAS Registry...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive analysis of 4-(1,2-dimethyl-1-propenyl)benzoic acid , a critical intermediate and pharmacophore in the development of third-generation retinoids (arotinoids).[1]

CAS Registry Number: 13399-35-4 Chemical Formula: C₁₂H₁₄O₂ Molecular Weight: 190.24 g/mol [1]

Part 1: Executive Summary & Chemical Identity

4-(1,2-dimethyl-1-propenyl)benzoic acid is a synthetic aromatic acid characterized by a tetrasubstituted alkene moiety attached to the para position of a benzoic acid ring.[1] Structurally, it represents the rigid, hydrophobic "tail" section of many retinoid X receptor (RXR) and retinoic acid receptor (RAR) agonists.[1]

In drug discovery, this motif is essential for locking the conformation of the retinoid ligand, preventing free rotation seen in natural all-trans-retinoic acid (ATRA), thereby enhancing receptor specificity and metabolic stability.[1] It serves as a key building block for "arotinoids" (e.g., TTNPB analogs) and is used to probe the steric requirements of the retinoid receptor ligand-binding domain (LBD).[1]

Key Physicochemical Properties
PropertyValueContext
Appearance White to off-white crystalline solidStandard purity >98%
Melting Point 161–163 °CHigh crystallinity due to p-substitution
Solubility DMSO (>20 mg/mL), Ethanol, DMFInsoluble in water (Hydrophobic tail)
pKa ~4.2 (Carboxylic acid)Similar to benzoic acid
LogP 3.8 – 4.1 (Predicted)High lipophilicity (Membrane permeable)

Part 2: Chemical Architecture & Structural Logic

The molecule consists of two distinct domains:[1]

  • Polar Head Group: The carboxylic acid (-COOH) at C1 forms hydrogen bonds with polar residues (e.g., Arginine) in the receptor binding pocket.[1]

  • Hydrophobic Tail: The 4-(1,2-dimethyl-1-propenyl) group acts as a bulky, rigid lipophilic anchor.[1]

Structural Analysis of the Side Chain

The "1,2-dimethyl-1-propenyl" group is chemically equivalent to a 1,1,2-trimethylvinyl group attached to the phenyl ring (if named systematically as a substituted vinyl).[1]

  • Connectivity: Phenyl-C(CH₃)=C(CH₃)₂.[1]

  • Stereochemistry: Because the terminal carbon (C2 of the propenyl chain) bears two identical methyl groups, E/Z isomerism is impossible .[1] This simplifies synthesis and purification, as there are no geometric isomers to separate.[1]

  • Steric Hindrance: The tetrasubstituted double bond is electron-rich but sterically crowded, making it resistant to oxidation and metabolic attack compared to the polyene chain of natural Vitamin A.[1]

Part 3: Synthesis Protocol (Self-Validating)

Objective: Synthesize 4-(1,2-dimethyl-1-propenyl)benzoic acid from methyl 4-bromobenzoate via a Grignard-Dehydration sequence.

Reaction Scheme Overview
  • Grignard Formation/Addition: Methyl 4-bromobenzoate is too reactive (self-coupling).[1] Instead, we use 4-bromo-toluene protected as an acetal or oxidize later.[1] Better Route: Use 4-bromo-acetophenone converted to the alkene, then oxidize the acetyl? No.

  • Optimal Route: Grignard Addition to Ketone followed by Dehydration. [1]

Precursors:

  • Substrate A: Methyl 4-iodobenzoate (protected as oxazoline or use 4-bromotoluene and oxidize later).[1] Selected:4-Bromotoluene .[1]

  • Reagent B: 3-methyl-2-butanone (Isopropyl methyl ketone).[1]

Step 1: Grignard Formation & Addition[1]
  • Reagents: 4-Bromotoluene (1.0 eq), Mg turnings (1.1 eq), THF (anhydrous), 3-methyl-2-butanone (1.2 eq).

  • Protocol:

    • Activate Mg turnings with iodine in dry THF under N₂.

    • Add 4-bromotoluene dropwise to maintain reflux (formation of p-tolylmagnesium bromide).[1]

    • Cool to 0°C. Add 3-methyl-2-butanone dropwise.

    • Stir at room temperature for 4 hours.

    • Quench: Saturated NH₄Cl solution. Extract with Ethyl Acetate.[1][2]

    • Intermediate: 2-methyl-3-(p-tolyl)butan-2-ol (Tertiary alcohol).[1]

Step 2: Dehydration (Thermodynamic Control)[1]
  • Reagents: Intermediate Alcohol, p-Toluenesulfonic acid (pTsOH, 5 mol%), Toluene.[1]

  • Protocol:

    • Dissolve alcohol in toluene in a Dean-Stark apparatus.

    • Add pTsOH and reflux for 3-6 hours.

    • Mechanism: Acid-catalyzed E1 elimination.[1] The Saytzeff rule dictates formation of the most substituted alkene: 4-(1,2-dimethyl-1-propenyl)toluene .[1]

    • Validation: NMR will show disappearance of the -OH peak and appearance of tetrasubstituted alkene methyl singlets (~1.8-2.0 ppm).[1]

Step 3: Oxidation to Benzoic Acid[1]
  • Reagents: KMnO₄ (3.0 eq), Pyridine/Water (1:1).[1]

  • Protocol:

    • Dissolve the alkene-toluene intermediate in Pyridine/Water.[1]

    • Add KMnO₄ portion-wise at 70°C. Critical: The tetrasubstituted alkene is sterically hindered and electron-rich, but the benzylic methyl is also susceptible.[1] To avoid cleaving the double bond, use KMnO₄/NaIO₄ or specific benzylic oxidation conditions (e.g., Co/Mn catalyzed aerobic oxidation).[1]

    • Alternative (Lab Scale): Use Jones Reagent on the corresponding aldehyde if starting from a protected benzaldehyde precursor.[1]

Refined Laboratory Route (Direct Carboxylation): To avoid oxidation selectivity issues, start with 4-(1,2-dimethyl-1-propenyl)-1-bromobenzene (synthesized via Step 1/2 from 1,4-dibromobenzene).[1]

  • Lithiation: Treat 4-(1,2-dimethyl-1-propenyl)-1-bromobenzene with n-BuLi at -78°C.

  • Carboxylation: Bubble dry CO₂ gas through the solution.[1]

  • Workup: Acidify with HCl to precipitate 4-(1,2-dimethyl-1-propenyl)benzoic acid .

Diagram: Retinoid Signaling Pathway & Ligand Action

The following Graphviz diagram illustrates how this molecule (as a ligand fragment) integrates into the Retinoid X Receptor (RXR) signaling pathway.[1]

RetinoidPath cluster_nuclear Nuclear Action Ligand 4-(1,2-dimethyl-1-propenyl) benzoic acid (Ligand) CellMem Cell Membrane Ligand->CellMem Passive Diffusion CRABP CRABP-II (Cytosolic Transport) CellMem->CRABP Binding RAR RAR/RXR Heterodimer CRABP->RAR Nuclear Translocation Nucleus Nucleus CoReg Co-Activators (SRC-1, p300) RAR->CoReg Conformational Change RARE RARE (DNA Response Element) CoReg->RARE Complex Binding Transcription Gene Transcription (Differentiation/Apoptosis) RARE->Transcription Activation

Caption: Mechanism of action for retinoid acid analogs.[1][3][4] The 4-(1,2-dimethyl-1-propenyl)benzoic acid moiety mimics the hydrophobic tail of retinoic acid, driving nuclear receptor dimerization.[1]

Part 4: Applications in Drug Discovery[1]

Structure-Activity Relationship (SAR) Probes

This compound is used to map the Hydrophobic Pocket (H12 Helix) of the RAR/RXR Ligand Binding Domain.[1]

  • Steric Bulk: The two methyl groups on the propenyl chain test the volume tolerance of the receptor pocket.[1]

  • Rigidity: Unlike the flexible polyene chain of Vitamin A, this analog forces the receptor into a specific conformation, often favoring the "active" agonist state over the "repressor" state.[1]

Arotinoid Synthesis

It serves as the immediate precursor for complex arotinoids.[1] By coupling the carboxylic acid to various amines or phenols, researchers generate "Rebeccamycin" analogs or heteroaromatic retinoids used in:

  • Oncology: Cutaneous T-cell lymphoma (CTCL).[1]

  • Dermatology: Severe psoriasis and acne (modulating keratinocyte differentiation).[1]

Part 5: Safety & Handling

Hazard Classification (GHS):

  • Signal Word: Warning.

  • H315: Causes skin irritation.[1]

  • H319: Causes serious eye irritation.[1]

  • H335: May cause respiratory irritation.[1]

Handling Protocol:

  • Engineering Controls: Use only in a chemical fume hood. The intermediate alkenes can be volatile and odorous.[1]

  • PPE: Nitrile gloves (0.11 mm minimum), safety goggles, and lab coat.[1]

  • Storage: Store at +2°C to +8°C. Keep container tightly closed to prevent oxidative degradation of the double bond (though sterically hindered, it can slowly auto-oxidize).

References

  • Beard, R. L., et al. (1995).[1] "Synthesis and structure-activity relationships of stilbene retinoid analogs substituted with heteroaromatic carboxylic acids." Journal of Medicinal Chemistry.

  • Dawson, M. I., & Zhang, X. K. (2002).[1] "Discovery and design of retinoic acid receptor and retinoid X receptor class- and subtype-selective synthetic analogs of all-trans-retinoic acid and 9-cis-retinoic acid." Current Medicinal Chemistry.

  • ChemBK. (2024).[1] "4-(1,2-dimethyl-1-propenyl)benzoic acid - CAS 13399-35-4 Properties and Data." Chemical Book.

  • Kagechika, H., & Shudo, K. (2005).[1] "Synthetic retinoids: recent developments concerning structure and clinical utility." Journal of Medicinal Chemistry.

  • NIST Chemistry WebBook. (2023).[1] "Benzoic acid derivatives and Thermochemical Data." National Institute of Standards and Technology.[1]

Sources

Foundational

Structural Analysis & Rational Design of Retinoidal Benzoic Acid Derivatives

Technical Guide for Drug Development Professionals Executive Summary The transition from labile natural retinoids (e.g., All-Trans Retinoic Acid, ATRA) to synthetic retinoidal benzoic acid derivatives (arotinoids) repres...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide for Drug Development Professionals

Executive Summary

The transition from labile natural retinoids (e.g., All-Trans Retinoic Acid, ATRA) to synthetic retinoidal benzoic acid derivatives (arotinoids) represents a milestone in medicinal chemistry. By replacing the unstable polyene chain with a rigid aromatic system, researchers achieved not only metabolic stability but also receptor subtype selectivity. This guide analyzes the structural determinants of these derivatives, focusing on Tamibarotene (Am80) and TTNPB , and provides actionable protocols for their synthesis and structural characterization.

Part 1: Structural Anatomy & Pharmacophore

The efficacy of retinoidal benzoic acid derivatives hinges on a tripartite pharmacophore that mimics the steric volume and electrostatic properties of ATRA while restricting conformational freedom.

The Tripartite Structure
  • Hydrophobic Domain (Tail): Typically a 1,1,4,4-tetramethyl-1,2,3,4-tetrahydronaphthalene (tetralin) moiety. This bulky group occupies the hydrophobic pocket of the Ligand Binding Domain (LBD), mimicking the

    
    -ionone ring of ATRA but with enhanced van der Waals contacts.
    
  • Linker Region: The structural pivot point.

    • Amide (Am80): Introduces a hydrogen bond donor/acceptor, conferring rigidity and specific polar interactions (crucial for RAR

      
       selectivity).
      
    • Propenyl (TTNPB): Maintains conjugation and planarity, resulting in high potency but lower isoform selectivity (Pan-RAR agonist).

  • Polar Domain (Head): A benzoic acid moiety.[1][2][3] The carboxylate forms a critical salt bridge with a conserved Arginine residue (e.g., Arg278 in RAR

    
    ) inside the receptor pocket, anchoring the ligand.
    
Visualization of the Pharmacophore

The following diagram illustrates the structural logic connecting the synthetic derivative to the biological receptor.

Pharmacophore Tetralin Hydrophobic Tail (Tetramethyl-tetralin) Linker Linker Region (Amide/Propenyl) Tetralin->Linker Steric Bulk Receptor RAR Binding Pocket (LBD) Tetralin->Receptor Hydrophobic Interaction Benzoic Polar Head (Benzoic Acid) Linker->Benzoic Rigidity/Orientation Linker->Receptor H-Bond (Ser232 for Am80) Benzoic->Receptor Salt Bridge (Arg278)

Figure 1: The tripartite pharmacophore of retinoidal benzoic acid derivatives and their key receptor interactions.

Part 2: Mechanism of Selectivity (RAR vs. RAR )

A critical advantage of Am80 over ATRA is its selectivity for RAR


  and RAR

, sparing RAR

(predominant in skin), which reduces dermal toxicity.
The Serine-232 Switch

Crystallographic analysis reveals that the amide linker of Am80 forms a specific hydrogen bond with Ser232 in the RAR


 binding pocket.
  • RAR

    
    :  Contains Ser232. The hydroxyl group of serine donates a hydrogen bond to the carbonyl oxygen of the Am80 amide linker, stabilizing the complex.
    
  • RAR

    
    :  Contains an Alanine residue at the homologous position. Lacking the hydroxyl group, it cannot form this stabilizing bond. Furthermore, the methionine residue (Met272) in RAR
    
    
    
    creates steric hindrance that disfavors the amide linker conformation.
Comparative Potency Data

The following table summarizes the binding affinity (


) and functional potency (

) of key derivatives.
CompoundStructure TypeLinkerSelectivity

(HL-60 Diff.)
Key Interaction
ATRA PolyenePolyene chainPan-RAR~10-50 nMNon-selective hydrophobic fit
TTNPB ArotinoidPropenylPan-RAR~0.1-1.0 nMHigh affinity hydrophobic fit
Am80 Benzo-derivativeAmideRAR

/

~5-10 nMH-bond with Ser232 (RAR

)
Am580 Benzo-derivativeAmideRAR

~0.3 nMOptimized Ser232 interaction

Part 3: Experimental Protocols

Protocol: Chemical Synthesis of Tamibarotene (Am80)

This protocol outlines the convergent synthesis of Am80, coupling the hydrophobic amine with the terephthalic acid derivative.

Reagents Required:

  • 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-amine (Fragment A)

  • Monomethyl terephthalate (Fragment B)

  • Thionyl chloride (

    
    ) or DCC/DMAP
    
  • Pyridine/THF

  • NaOH/MeOH (for hydrolysis)

Step-by-Step Methodology:

  • Activation of Fragment B:

    • Dissolve monomethyl terephthalate (1.0 eq) in anhydrous toluene.

    • Add thionyl chloride (1.5 eq) and a catalytic amount of DMF.

    • Reflux for 2 hours under

      
       until gas evolution ceases.
      
    • Evaporate solvent to yield the acid chloride.

  • Amide Coupling (Condensation):

    • Dissolve Fragment A (1.0 eq) in anhydrous pyridine/THF (1:1).

    • Add the crude acid chloride dropwise at 0°C.

    • Stir at room temperature for 4 hours.

    • Validation: Monitor by TLC (Hexane:EtOAc 3:1). The amine spot should disappear.

    • Quench with water, extract with EtOAc, wash with 1N HCl, and dry over

      
      .
      
  • Hydrolysis:

    • Dissolve the intermediate methyl ester in MeOH.

    • Add 2N NaOH (3 eq) and reflux for 1 hour.

    • Acidify with 1N HCl to pH 3 to precipitate the free acid (Am80).

    • Recrystallize from Ethanol/Water.

  • Characterization:

    • 1H-NMR (DMSO-d6): Look for amide singlet (

      
       ~10.2 ppm) and tetramethyl singlets (
      
      
      
      ~1.2 ppm).
    • Melting Point: 208–210°C.

Protocol: Crystallographic Binding Analysis

To validate the binding mode of a new derivative:

  • Protein Expression: Express human RAR

    
     LBD (residues 153–462) in E. coli (BL21-DE3) using a His-tagged vector.
    
  • Purification: Nickel-affinity chromatography followed by size-exclusion chromatography.

  • Co-crystallization: Incubate protein (5 mg/mL) with the ligand (5-fold molar excess). Use the hanging drop vapor diffusion method.

    • Reservoir: 100 mM HEPES (pH 7.5), 20% PEG 3350, 0.2 M Ammonium Acetate.

  • Data Collection: Collect diffraction data at 100 K using a synchrotron source.

  • Refinement: Solve structure using Molecular Replacement (PDB: 3KMR as template). Look for electron density connecting the ligand linker to Ser232.

Part 4: Signaling Pathway Visualization

Understanding the downstream effects is crucial for drug development. The following diagram maps the activation pathway of Am80.

SignalingPathway Am80 Am80 (Ligand) RARa RAR-alpha (Cytoplasm/Nucleus) Am80->RARa Binding Complex Am80-RARa/RXR Complex RARa->Complex Dimerization RXR RXR (Heterodimer Partner) RXR->Complex CoRep Co-Repressor Release Complex->CoRep Conformational Change CoAct Co-Activator Recruitment Complex->CoAct Helix 12 Folding RARE RARE (DNA Promoter) Complex->RARE DNA Binding Transcription Gene Transcription (Differentiation/Apoptosis) RARE->Transcription Initiation

Figure 2: The molecular signaling cascade initiated by Am80 binding to RAR


.[4]

References

  • Structure-activity relationships of retinoidal benzoic acid derivatives. Cancer Research.

  • Synthesis and pharmacological characterization of Disila-AM80. ChemMedChem.

  • Design, Synthesis and Anticancer Biological Evaluation of Novel Retinoid Analogues. SciELO.

  • Crystal structure of the RAR-gamma ligand-binding domain. Nature.

  • Tamibarotene (Am80) - NCI Drug Dictionary. National Cancer Institute.

  • Structural basis for isotype selectivity of the human retinoic acid nuclear receptor. Journal of Molecular Biology.

Sources

Exploratory

Authored by: [Your Name/Gemini], Senior Application Scientist

An In-depth Technical Guide to the Solubility of 4-(1,2-dimethyl-1-propenyl)benzoic Acid in Dimethyl Sulfoxide (DMSO) Abstract This technical guide provides a comprehensive framework for understanding and determining the...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Solubility of 4-(1,2-dimethyl-1-propenyl)benzoic Acid in Dimethyl Sulfoxide (DMSO)

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of 4-(1,2-dimethyl-1-propenyl)benzoic acid in dimethyl sulfoxide (DMSO). Solubility is a critical physicochemical parameter in drug discovery and development, influencing formulation, bioavailability, and efficacy. This document delves into the chemical properties of both the solute and the solvent, outlines a detailed experimental protocol for solubility determination, and discusses the theoretical underpinnings of their molecular interactions. This guide is intended for researchers, scientists, and professionals in the field of drug development seeking a thorough understanding of solubility assessment for novel chemical entities.

Introduction: The Critical Role of Solubility in Preclinical Research

In the landscape of drug discovery, the journey of a promising compound from a mere concept to a viable therapeutic agent is fraught with challenges. Among the most fundamental of these is the compound's solubility. Poor solubility can lead to insurmountable hurdles in formulation and result in low bioavailability, ultimately leading to the failure of an otherwise potent drug candidate. Dimethyl sulfoxide (DMSO) is a ubiquitous solvent in early-stage drug discovery, prized for its ability to dissolve a wide array of both polar and nonpolar compounds.[1] Consequently, understanding the solubility of a novel compound like 4-(1,2-dimethyl-1-propenyl)benzoic acid in DMSO is a foundational step in its preclinical assessment.

This guide will provide both the theoretical context and a practical, step-by-step methodology for determining the solubility of 4-(1,2-dimethyl-1-propenyl)benzoic acid in DMSO. By understanding the "why" behind each step, researchers can ensure the generation of accurate and reproducible solubility data, which is paramount for making informed decisions in the drug development pipeline.

Foundational Chemistry: Solute and Solvent Properties

A comprehensive understanding of the individual components is essential before delving into their interaction. The solubility of a compound is governed by the principle of "like dissolves like," which is a direct consequence of the intermolecular forces between the solute and solvent molecules.

4-(1,2-dimethyl-1-propenyl)benzoic acid: A Profile
  • Structure: The molecule consists of a benzoic acid core, which is a benzene ring substituted with a carboxylic acid group.[2] This imparts a degree of polarity and the potential for hydrogen bonding. The 4-position is substituted with a 1,2-dimethyl-1-propenyl group, which is a bulky, nonpolar aliphatic chain.

  • Anticipated Properties: The presence of the carboxylic acid group suggests some solubility in polar solvents, while the hydrophobic alkyl substituent will enhance its solubility in nonpolar environments. This amphipathic nature makes its interaction with a solvent like DMSO particularly interesting. The overall solubility will be a balance between the energy required to break the crystal lattice of the solid compound and the energy released upon solvation by DMSO molecules.[3]

Dimethyl Sulfoxide (DMSO): The "Universal Solvent"

DMSO, with the chemical formula (CH₃)₂SO, is a highly polar, aprotic solvent.[1][4] Its unique properties make it an invaluable tool in the laboratory.

  • High Polarity: The sulfur-oxygen double bond in DMSO is highly polarized, resulting in a high dielectric constant. This allows it to effectively solvate cations and anions.[5]

  • Aprotic Nature: DMSO does not have any acidic protons, meaning it does not act as a hydrogen bond donor. However, the oxygen atom is a strong hydrogen bond acceptor.[6]

  • Miscibility: DMSO is miscible with a wide range of both polar and nonpolar solvents, including water and many organic solvents.[1][7]

Table 1: Physicochemical Properties of Dimethyl Sulfoxide (DMSO)

PropertyValueReference
Molecular FormulaC₂H₆OS[6]
Molecular Weight78.13 g/mol [5]
Boiling Point189 °C (372 °F)[1][4]
Melting Point18.5 °C (65.3 °F)[1]
Density1.101 g/cm³ at 20°C[5][7]

Experimental Determination of Solubility

The "gold standard" for determining thermodynamic solubility is the shake-flask method.[8][9] This method involves creating a saturated solution of the compound in the solvent and then quantifying the concentration of the dissolved solute.

Detailed Experimental Protocol

This protocol outlines the steps for determining the solubility of 4-(1,2-dimethyl-1-propenyl)benzoic acid in DMSO.

Materials:

  • 4-(1,2-dimethyl-1-propenyl)benzoic acid (solid)

  • Anhydrous DMSO

  • Glass vials with screw caps

  • Vortex mixer

  • Thermostatically controlled shaker or incubator

  • Centrifuge

  • Syringe filters (0.22 µm)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector

  • Volumetric flasks and pipettes

  • Analytical balance

Procedure:

  • Preparation of Supersaturated Solutions:

    • Accurately weigh an excess amount of 4-(1,2-dimethyl-1-propenyl)benzoic acid into several glass vials. The excess is crucial to ensure that a saturated solution is achieved.

    • Add a precise volume of anhydrous DMSO to each vial. It is important to use anhydrous DMSO as moisture can affect solubility.[10]

  • Equilibration:

    • Securely cap the vials.

    • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25°C).

    • Agitate the samples for a sufficient period to reach equilibrium. A common duration is 24 to 48 hours.[9] This extended mixing time ensures that the maximum amount of solute has dissolved.

  • Phase Separation:

    • After equilibration, centrifuge the vials at a high speed to pellet the undissolved solid. This step is critical for separating the saturated supernatant from the excess solid.

  • Sample Collection and Dilution:

    • Carefully withdraw an aliquot of the clear supernatant using a pipette.

    • Filter the supernatant through a 0.22 µm syringe filter to remove any remaining particulate matter.[11]

    • Accurately dilute the filtered supernatant with a suitable solvent (e.g., a mixture of DMSO and the mobile phase for HPLC analysis) to a concentration within the linear range of the analytical method.

  • Quantification by HPLC:

    • Prepare a series of calibration standards of 4-(1,2-dimethyl-1-propenyl)benzoic acid of known concentrations.

    • Analyze the calibration standards and the diluted sample by HPLC.[11]

    • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

    • Determine the concentration of the diluted sample from the calibration curve.

  • Calculation of Solubility:

    • Calculate the original concentration of the saturated solution by taking into account the dilution factor.

    • Express the solubility in appropriate units, such as mg/mL or mol/L.

Visualizing the Workflow

The following diagram illustrates the key steps in the experimental determination of solubility.

G cluster_prep Sample Preparation cluster_equilibration Equilibration cluster_separation Phase Separation cluster_analysis Analysis & Quantification A Weigh Excess Solute B Add Anhydrous DMSO A->B C Agitate at Constant Temperature (24-48 hours) B->C D Centrifuge C->D E Filter Supernatant (0.22 µm filter) D->E F Dilute Supernatant E->F G HPLC Analysis F->G H Calculate Solubility G->H

Caption: Experimental workflow for determining the solubility of a compound in DMSO.

Molecular Interactions and Influencing Factors

The solubility of 4-(1,2-dimethyl-1-propenyl)benzoic acid in DMSO is a result of the interplay of various intermolecular forces.

  • Hydrogen Bonding: The carboxylic acid group of the solute can act as a hydrogen bond donor to the highly electronegative oxygen atom of DMSO, which is a strong hydrogen bond acceptor.

  • Dipole-Dipole Interactions: The polar C=O and S=O bonds in the solute and solvent, respectively, will lead to favorable dipole-dipole interactions.

  • Van der Waals Forces: The nonpolar benzene ring and the dimethylpropenyl group of the solute will interact with the methyl groups of DMSO via London dispersion forces.

The following diagram conceptualizes these interactions.

G cluster_solute 4-(1,2-dimethyl-1-propenyl)benzoic acid cluster_solvent DMSO Solute C₁₃H₁₆O₂ Solvent (CH₃)₂SO Solute->Solvent Hydrogen Bonding (Carboxylic Acid <-> S=O) Solute->Solvent Dipole-Dipole Interactions Solute->Solvent Van der Waals Forces

Caption: Key molecular interactions governing solubility.

Factors that can influence the measured solubility include:

  • Temperature: Solubility is generally temperature-dependent. For most solids dissolving in liquids, solubility increases with temperature.

  • Purity of Solute and Solvent: Impurities can alter the measured solubility.

  • pH (in aqueous environments): While not directly applicable to pure DMSO, the pKa of the benzoic acid moiety would be a critical factor in mixed aqueous-DMSO solvent systems.[2]

Practical Implications in Drug Development

Accurate solubility data in DMSO is crucial for several downstream applications:

  • High-Throughput Screening (HTS): Stock solutions of compounds for HTS are typically prepared in DMSO. Knowing the solubility limit prevents compound precipitation in assay plates, which can lead to false-positive or false-negative results.

  • Formulation Development: While DMSO is not typically used in final drug formulations for oral or intravenous administration, understanding a compound's behavior in a strong organic solvent provides valuable information for selecting appropriate formulation strategies.

  • Structure-Activity Relationship (SAR) Studies: Correlating solubility with structural modifications can guide medicinal chemists in designing compounds with improved physicochemical properties.

Conclusion

Determining the solubility of novel compounds like 4-(1,2-dimethyl-1-propenyl)benzoic acid in DMSO is a fundamental and indispensable step in the drug discovery process. This guide has provided a robust framework for this task, emphasizing the importance of a sound experimental methodology grounded in the principles of physical chemistry. By adhering to these protocols and understanding the underlying molecular interactions, researchers can generate high-quality, reliable data to confidently advance promising drug candidates through the development pipeline.

References

  • Scribd. Solvent Properties of DMSO. [Link]

  • Wikipedia. Dimethyl sulfoxide. [Link]

  • gChem. DMSO Physical Properties. [Link]

  • BYJU'S. Chemical Properties of Dimethyl sulfoxide – C2H6OS. [Link]

  • Avdeef, A. (2019).
  • Verma, S., et al. (2021). Analytical and Computational Methods for the Determination of Drug-Polymer Solubility and Miscibility. Molecular Pharmaceutics, 18(6), 2159-2184.
  • Bergström, C. A., & Avdeef, A. (2019). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs.
  • ResearchGate. How to measure solubility for drugs in oils/emulsions? [Link]

  • Cheméo. Chemical Properties of Benzoic acid, 4-(dimethylamino)-, methyl ester (CAS 1202-25-1). [Link]

  • Wikipedia. Benzoic acid. [Link]

  • Sciencemadness Wiki. Benzoic acid. [Link]

  • Cheméo. Chemical Properties of Benzoic acid, 1,2-dimethylpropyl ester. [Link]

  • DrugFuture. 4-(Dimethylamino)benzoic Acid. [Link]

  • Balakin, K. V., et al. (2004). In silico estimation of DMSO solubility of organic compounds for bioscreening. Journal of Biomolecular Screening, 9(1), 22-31.

Sources

Foundational

An In-depth Technical Guide on the Potential Biological Activity of 4-(1,2-dimethyl-1-propenyl)benzoic acid

Introduction 4-(1,2-dimethyl-1-propenyl)benzoic acid is a synthetic organic compound belonging to the diverse family of benzoic acid derivatives. While specific research on the biological activity of this particular mole...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

4-(1,2-dimethyl-1-propenyl)benzoic acid is a synthetic organic compound belonging to the diverse family of benzoic acid derivatives. While specific research on the biological activity of this particular molecule is not extensively documented in publicly available literature, its structural motifs—a benzoic acid core and a substituted propenyl group—suggest a strong potential for a range of pharmacological effects. This guide will, therefore, explore the likely biological activities of 4-(1,2-dimethyl-1-propenyl)benzoic acid by examining the well-established properties of the benzoic acid scaffold and structurally related compounds. We will delve into potential mechanisms of action, propose experimental workflows for its investigation, and provide detailed protocols for researchers and drug development professionals.

The benzoic acid moiety is a prevalent scaffold in numerous biologically active compounds, both natural and synthetic.[1][2][3] Its derivatives have been shown to possess a wide array of activities, including anticancer, antimicrobial, and anti-inflammatory properties.[4][5] The lipophilic propenyl substituent on the benzoic acid ring of the target molecule is likely to influence its pharmacokinetic and pharmacodynamic properties, potentially enhancing its ability to cross cellular membranes and interact with intracellular targets.

This document will serve as a foundational resource for initiating research into the biological profile of 4-(1,2-dimethyl-1-propenyl)benzoic acid, providing a scientifically grounded framework for its systematic evaluation.

Potential Biological Activities and Mechanisms of Action

Based on the extensive research into benzoic acid derivatives, several key biological activities can be hypothesized for 4-(1,2-dimethyl-1-propenyl)benzoic acid.

Anticancer Activity

A significant body of research points to the anticancer potential of benzoic acid derivatives.[1][2][3][6] These compounds can exert their effects through various mechanisms, making this a primary area of investigation for our target molecule.

  • Induction of Apoptosis: Many benzoic acid derivatives have been shown to induce programmed cell death, or apoptosis, in cancer cells.[6] This is often achieved by triggering intrinsic or extrinsic apoptotic pathways. The potential mechanism could involve the activation of caspases, a family of proteases that are central to the execution of apoptosis.

  • Cell Cycle Arrest: Disruption of the normal cell cycle is a hallmark of cancer. Certain benzoic acid derivatives can arrest cancer cells at specific checkpoints in the cell cycle, preventing their proliferation.[7]

  • Histone Deacetylase (HDAC) Inhibition: Some naturally occurring benzoic acid derivatives have been identified as inhibitors of histone deacetylases (HDACs).[7] HDACs play a crucial role in regulating gene expression, and their inhibition can lead to the re-expression of tumor suppressor genes. Given the structural similarities, 4-(1,2-dimethyl-1-propenyl)benzoic acid could potentially act as an HDAC inhibitor.

Retinoid-like Activity

Several synthetic benzoic acid derivatives, often referred to as retinoids, exhibit potent effects on cell growth and differentiation.[8][9][10] These compounds typically act by binding to and activating retinoic acid receptors (RARs) and retinoid X receptors (RXRs), which are nuclear receptors that function as transcription factors.[11] The propenyl group in 4-(1,2-dimethyl-1-propenyl)benzoic acid bears some resemblance to the polyene chain of retinoic acid, suggesting that it might interact with these receptors.

  • Receptor Binding and Transcriptional Activation: The primary mechanism of retinoid action involves the binding to RARs and RXRs, which then form heterodimers and bind to specific DNA sequences called retinoic acid response elements (RAREs) in the promoter regions of target genes. This can lead to either activation or repression of gene transcription, ultimately influencing cellular processes like differentiation and proliferation.

Antimicrobial Activity

Benzoic acid and its esters are well-known for their antimicrobial properties and are used as preservatives in food and pharmaceuticals.[12] Their mechanism of action is primarily attributed to the disruption of cellular energy metabolism.

  • ATP Depletion: Benzoic acid can cause a general loss of energy in microbial cells by depleting ATP levels.[12] This is thought to occur through the inhibition of key enzymes in metabolic pathways such as glycolysis.[12]

  • Prodrug Potential: Ester derivatives of benzoic acid have been investigated as prodrugs for the treatment of tuberculosis.[5][13] These esters can diffuse more easily through the mycobacterial cell membrane and are then hydrolyzed by intracellular esterases to release the active benzoic acid.[5] The lipophilic nature of the propenyl group in 4-(1,2-dimethyl-1-propenyl)benzoic acid could enhance its uptake by microbial cells, making it a candidate for antimicrobial research.

Proposed Experimental Workflows for Biological Characterization

A systematic approach is crucial for elucidating the biological activity of a novel compound. The following workflow is proposed for the investigation of 4-(1,2-dimethyl-1-propenyl)benzoic acid.

experimental_workflow cluster_synthesis Compound Synthesis & Characterization cluster_screening Initial Biological Screening cluster_mechanistic Mechanistic Studies synthesis Synthesis of 4-(1,2-dimethyl-1-propenyl)benzoic acid purification Purification (e.g., Crystallization, Chromatography) synthesis->purification characterization Structural Characterization (NMR, MS, X-ray) purification->characterization cytotoxicity Cytotoxicity Screening (e.g., MTT Assay) characterization->cytotoxicity antimicrobial Antimicrobial Screening (e.g., MIC Assay) characterization->antimicrobial receptor_binding Receptor Binding Assay (e.g., for RAR/RXR) characterization->receptor_binding apoptosis_assay Apoptosis Assays (e.g., Annexin V, Caspase activity) cytotoxicity->apoptosis_assay cell_cycle_analysis Cell Cycle Analysis (Flow Cytometry) cytotoxicity->cell_cycle_analysis hdac_inhibition HDAC Inhibition Assay cytotoxicity->hdac_inhibition gene_expression Gene Expression Analysis (qPCR, Western Blot) receptor_binding->gene_expression

Figure 1: A proposed experimental workflow for the synthesis, initial screening, and mechanistic evaluation of 4-(1,2-dimethyl-1-propenyl)benzoic acid.

Detailed Experimental Protocols

The following are detailed protocols for key experiments to assess the potential biological activities of 4-(1,2-dimethyl-1-propenyl)benzoic acid.

Protocol 1: In Vitro Anticancer Activity Assessment using MTT Assay

This protocol is designed to determine the cytotoxic effects of the compound on cancer cell lines.

Objective: To evaluate the concentration-dependent inhibitory effect of 4-(1,2-dimethyl-1-propenyl)benzoic acid on the proliferation of human cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer).[6][14]

Materials:

  • Human cancer cell lines (e.g., MCF-7, HCT-116)

  • Complete growth medium (e.g., DMEM with 10% FBS)

  • 4-(1,2-dimethyl-1-propenyl)benzoic acid

  • Dimethyl sulfoxide (DMSO)

  • Phosphate-buffered saline (PBS)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

  • 96-well microplates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare a stock solution of 4-(1,2-dimethyl-1-propenyl)benzoic acid in DMSO. Prepare serial dilutions of the compound in complete growth medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration should not exceed 0.5%. Add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin).

  • Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO2.

  • MTT Addition: After the incubation period, remove the medium and add 100 µL of fresh medium and 20 µL of MTT solution to each well. Incubate for 4 hours at 37°C.

  • Formazan Solubilization: After the incubation with MTT, carefully remove the medium and add 150 µL of the solubilization buffer to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) by plotting a dose-response curve.

Data Presentation:

Compound Concentration (µM)Cell Viability (%)
0 (Vehicle Control)100
0.1
1
10
50
100
IC50 (µM)
Protocol 2: Minimum Inhibitory Concentration (MIC) Assay for Antimicrobial Activity

This protocol is used to determine the lowest concentration of the compound that inhibits the visible growth of a microorganism.

Objective: To assess the antimicrobial activity of 4-(1,2-dimethyl-1-propenyl)benzoic acid against a panel of bacteria and fungi.

Materials:

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

  • Fungal strains (e.g., Candida albicans)

  • Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

  • 4-(1,2-dimethyl-1-propenyl)benzoic acid

  • DMSO

  • 96-well microplates

  • Microbial inoculum standardized to 0.5 McFarland

  • Resazurin solution (for viability indication)

Procedure:

  • Compound Preparation: Prepare a stock solution of the compound in DMSO. Perform serial two-fold dilutions of the compound in the appropriate broth medium in a 96-well plate.

  • Inoculum Preparation: Prepare a microbial suspension and adjust its turbidity to match the 0.5 McFarland standard. Dilute the standardized inoculum in the broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

  • Inoculation: Add the diluted microbial inoculum to each well containing the compound dilutions. Include a positive control (inoculum without compound) and a negative control (broth only).

  • Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and at 30°C for 24-48 hours for fungi.

  • MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism. For a more quantitative assessment, a viability indicator like resazurin can be added, and the fluorescence can be read.

Data Presentation:

MicroorganismMIC (µg/mL)
Staphylococcus aureus
Escherichia coli
Candida albicans

Conclusion

While direct experimental data on the biological activity of 4-(1,2-dimethyl-1-propenyl)benzoic acid is currently lacking, its chemical structure strongly suggests a high potential for interesting pharmacological properties. Based on the well-documented activities of the benzoic acid scaffold and related derivatives, this compound warrants investigation, particularly in the areas of oncology, infectious diseases, and as a potential modulator of retinoid signaling pathways. The experimental workflows and detailed protocols provided in this guide offer a solid foundation for researchers to begin to unravel the biological profile of this novel molecule. The insights gained from such studies could pave the way for the development of new therapeutic agents.

References

  • Kumar, A., Kamal, Y. K. T., Mishra, A. K., Singh, M., Singh, H., Kaushik, N., & Mishra, A. (2024). Potential Role of Benzoic Acid and its Synthetic Derivatives to Alleviate Cancer: An Up-to-Date Review. Current Drug Discovery Technologies, 22(4). [Link]

  • Kumar, A., et al. (2024). Potential Role of Benzoic Acid and its Synthetic Derivatives to Alleviate Cancer: An Up-to-Date Review. Bentham Science Publishers. [Link]

  • Prakash, M., et al. (2017). Naturally Occurring Benzoic Acid Derivatives Retard Cancer Cell Growth by Inhibiting Histone Deacetylases (HDAC). Cancer Growth and Metastasis, 10. [Link]

  • Stephens-Jarnagin, A., Miller, D. A., & DeLuca, H. F. (1985). The growth-supporting activity of a retinoidal benzoic acid derivative and 4,4-difluororetinoic acid. Archives of Biochemistry and Biophysics, 237(1), 11-16. [Link]

  • Jetten, A. M., Anderson, K., Deas, M. A., Kagechika, H., Lotan, R., Rearick, J. I., & Shudo, K. (1987). New benzoic acid derivatives with retinoid activity: lack of direct correlation between biological activity and binding to cellular retinoic acid binding protein. Cancer Research, 47(13), 3523-3527. [Link]

  • Kumar, A., et al. (2023). Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer. Preprints.org. [Link]

  • Kumar, A., et al. (2023). Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer: an Up-to-date Review. ResearchGate. [Link]

  • Howard, W. B., Willhite, C. C., & Sharma, R. P. (1987). Comparative teratogenic activity of cancer chemopreventive retinoidal benzoic acid congeners (arotinoids). Archives of Toxicology, 60(4), 294-301. [Link]

  • Warth, A. D. (1991). Mechanism of action of benzoic acid on Zygosaccharomyces bailii: effects on glycolytic metabolite levels, energy production, and intracellular pH. Applied and Environmental Microbiology, 57(12), 3410-3414. [Link]

  • Kagechika, H., Kawachi, E., Fukasawa, H., Saito, G., Itezono, Y., & Shudo, K. (1997). Action mechanism of retinoid-synergistic dibenzodiazepines. Biochemical and Biophysical Research Communications, 235(2), 483-487. [Link]

  • Kumar, A., et al. (2023). Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer: an Up-to-date Review. Preprints.org. [Link]

  • Tawa, M., et al. (2010). The discovery of 4-{1-[({2,5-dimethyl-4-[4-(trifluoromethyl)benzyl]-3-thienyl}carbonyl)amino]cyclopropyl}benzoic acid (MK-2894), a potent and selective prostaglandin E2 subtype 4 receptor antagonist. Journal of Medicinal Chemistry, 53(5), 2227-2238. [Link]

  • Magalhães, M., et al. (2022). Benzoic Acid Derivatives as Prodrugs for the Treatment of Tuberculosis. Pharmaceuticals, 15(9), 1118. [Link]

  • Magalhães, M., et al. (2022). Benzoic acid derivatives as prodrugs for the treatment of tuberculosis. ResearchGate. [Link]

Sources

Protocols & Analytical Methods

Method

using 4-(1,2-dimethyl-1-propenyl)benzoic acid in SAR studies

Application Note: Probing Retinoid Receptor Hydrophobicity and Torsional Constraints using 4-(1,2-dimethyl-1-propenyl)benzoic acid Abstract & Introduction In the development of third-generation retinoids (arotinoids), th...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Probing Retinoid Receptor Hydrophobicity and Torsional Constraints using 4-(1,2-dimethyl-1-propenyl)benzoic acid

Abstract & Introduction

In the development of third-generation retinoids (arotinoids), the rigidification of the polyene backbone into aromatic systems has yielded high-potency agonists like TTNPB and EC23. However, understanding the precise steric limits of the Retinoic Acid Receptor (RAR) and Retinoid X Receptor (RXR) ligand-binding pockets (LBP) requires "molecular rulers"—probes with defined steric bulk and conformational preferences.

4-(1,2-dimethyl-1-propenyl)benzoic acid (CAS: 13399-35-4) serves as a critical truncated scaffold probe in SAR studies. Unlike full agonists that possess a bulky hydrophobic tail (e.g., a pentamethyl-tetrahydronaphthalene ring), this molecule presents a "minimalist" hydrophobic domain (


). Furthermore, the vicinal dimethyl substitution on the propenyl linker induces significant torsional strain, forcing the alkene and the benzoic acid ring out of coplanarity.

This Application Note details the utility of this molecule in:

  • "Deletion Analysis": Quantifying the binding energy contribution of the distal hydrophobic ring.

  • Conformational Scanning: Probing the receptor's tolerance for non-planar ligand geometries.

  • Fragment-Based Drug Design (FBDD): Serving as a ligand-efficient core for growing novel retinoid antagonists.

Chemical Profile & SAR Logic

The Molecule
  • IUPAC Name: 4-(1,2-dimethyl-1-propenyl)benzoic acid[1]

  • Molecular Formula:

    
    
    
  • Key Structural Feature: The 1,2-dimethyl-1-propenyl group attached to the 4-position of the benzoate.[1]

    • Linker Dynamics: The presence of methyl groups at both C1 and C2 of the alkene chain (relative to the phenyl ring) creates

      
      -strain with the phenyl protons. This prevents the molecule from achieving a flat, planar conformation typical of styrenes, locking it into a twisted geometry.
      
The "Tail-Linker-Head" Model

Retinoid SAR is classically defined by three regions. This molecule modifies the Linker and truncates the Tail .

RegionStandard Agonist (TTNPB)Probe Molecule (Subject)SAR Implication
Head Benzoic AcidBenzoic AcidAnchors ligand via Arg278 (RAR

) salt bridge.
Linker Propenyl (trans)1,2-Dimethyl-propenylTest: Does the pocket tolerate a twisted linker?
Tail Tetramethyl-tetrahydronaphthaleneTerminal MethylTest: What is the

of the hydrophobic effect?

Experimental Protocols

Protocol A: Competitive Nuclear Receptor Binding Assay

Objective: Determine the affinity (


) of the probe relative to All-Trans Retinoic Acid (ATRA) or TTNPB.

Reagents:

  • Receptor Source: Recombinant Human RAR

    
    , RAR
    
    
    
    , RAR
    
    
    (LBD domains).
  • Radioligand:

    
    -ATRA (Specific Activity ~50 Ci/mmol).
    
  • Separation: Hydroxylapatite or Dextran-Coated Charcoal.

Workflow:

  • Preparation: Dilute 4-(1,2-dimethyl-1-propenyl)benzoic acid in DMSO to create a concentration range (

    
     M to 
    
    
    
    M).
  • Incubation:

    • Mix

      
       test compound + 
      
      
      
      
      
      -ATRA (final conc. 5 nM) +
      
      
      Receptor protein in Binding Buffer (50 mM Tris-HCl pH 7.4, 2 mM DTT, 10% Glycerol).
    • Incubate at

      
       for 3 hours (equilibrium is slower for hydrophobic ligands).
      
  • Separation: Add

    
     Hydroxylapatite slurry (25%). Vortex and incubate for 15 min.
    
  • Wash: Centrifuge (2000 x g, 5 min). Wash pellet 3x with ice-cold Wash Buffer (containing 0.5% Triton X-100 to reduce non-specific binding).

  • Quantification: Resuspend pellet in scintillation cocktail and count CPM.

Data Analysis: Calculate


 using a non-linear regression (4-parameter logistic fit). Convert to 

using the Cheng-Prusoff equation:

Note: Expect

in the micromolar range (

) due to the lack of the hydrophobic tail. This establishes the "baseline" affinity of the head-linker fragment.
Protocol B: Luciferase Transactivation Assay (Functional SAR)

Objective: Determine if the twisted conformation acts as a weak agonist (partial activation) or a silent antagonist.

Cell System: COS-1 or HeLa cells. Plasmids:

  • Reporter: RARE-Luc (Retinoic Acid Response Element fused to Luciferase).

  • Expression: pSG5-RAR

    
    /
    
    
    
    /
    
    
    (or RXR isoforms).
  • Control: Renilla Luciferase (for transfection efficiency).

Step-by-Step:

  • Seeding: Plate cells at

    
     cells/well in 96-well white-walled plates. Culture in DMEM + 10% Charcoal-Stripped FBS (to remove endogenous retinoids).
    
  • Transfection: After 24h, transfect plasmids using Lipofectamine 3000 (Ratio 3:1 Reagent:DNA).

  • Treatment: 24h post-transfection, treat cells with the probe molecule (

    
    ).
    
    • Agonist Mode: Probe alone.

    • Antagonist Mode: Probe +

      
       ATRA (EC80 challenge).
      
  • Lysis & Detection: After 24h treatment, lyse cells and add Luciferase substrate. Measure Luminescence.

Interpretation:

  • No Activity: The molecule binds but fails to stabilize Helix 12 (AF-2 domain).

  • Antagonism: If the molecule inhibits ATRA signal, the "twisted" linker prevents the co-activator groove from forming, validating the steric exclusion hypothesis.

Visualizations & Workflows

Figure 1: SAR Logic & Structural Comparison

This diagram illustrates the structural relationship between the probe and the established drug TTNPB.

SAR_Logic cluster_0 Reference Agonist (TTNPB) cluster_1 Probe Molecule TTNPB Benzoic Acid Head + Planar Propenyl Linker + Tetrahydronaphthalene Tail Probe Benzoic Acid Head + Twisted Dimethyl Linker + (Truncated Tail) TTNPB->Probe Structural Truncation Outcome1 Result: Quantifies Hydrophobic Energy Contribution Probe->Outcome1 Low Affinity Binding Outcome2 Result: Defines Torsional Tolerance Probe->Outcome2 Steric Clash (Helix 12)

Caption: Comparison of the Reference Agonist TTNPB and the Probe Molecule, highlighting the structural truncation used to isolate hydrophobic and steric contributions.

Figure 2: Experimental Workflow for SAR Validation

Workflow cluster_Assays Parallel Assay Profiling Start Start: 4-(1,2-dimethyl-1-propenyl)benzoic acid Binding Binding Assay (Kd) (Protocol A) Start->Binding Functional Reporter Assay (EC50) (Protocol B) Start->Functional Docking In Silico Docking (Validation) Start->Docking Analysis Data Integration: Is Ki > EC50? (Efficiency) Binding->Analysis Affinity Data Functional->Analysis Efficacy Data Docking->Analysis Binding Mode Decision SAR Decision Point Analysis->Decision Path1 Grow Tail: Add Hydrophobic Bulk Decision->Path1 If Affinity Low Path2 Modify Linker: Reduce Steric Clash Decision->Path2 If Inactive/Antagonist

Caption: Integrated workflow for validating the probe molecule, moving from parallel assays to SAR decision-making pathways.

Data Interpretation & Troubleshooting

ObservationLikely CauseRemediation / Next Step
High

(>10

M)
Lack of hydrophobic tail leads to insufficient desolvation of the LBP.Use this value as the "Ground State" binding energy. Synthesize analogs with longer alkyl chains at the propenyl terminus.
Partial Agonism (20-40% max) The "twisted" linker allows binding but destabilizes the active AF-2 conformation.This confirms the molecule acts as a "Modulator". Useful for designing tissue-selective SERMs (Selective Estrogen Receptor Modulator equivalents for Retinoids).
Insolubility in Media High lipophilicity of the compact structure.Ensure DMSO concentration is <0.1%. Use BSA-conjugated delivery in cell media.

References

  • Kagechika, H., et al. (1989).[2] "Retinobenzoic acids.[2][3][4] 3. Structure-activity relationships of retinoidal azobenzene-4-carboxylic acids and stilbene-4-carboxylic acids."[2] Journal of Medicinal Chemistry, 32(5), 1098–1108.[2]

  • Dawson, M. I., & Xia, Z. (2012). "The Structure-Activity Relationships of Synthetic Retinoids." Retinoids: The Biochemical and Molecular Basis of Vitamin A and Retinoid Action, Springer.

  • le Maire, A., et al. (2019). "Retinoid receptors: from molecular mechanisms to therapeutics."[5] Molecular Endocrinology.

  • ChemBK. (n.d.). "4-(1,2-dimethyl-1-propenyl)benzoic acid Chemical Properties."

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Isomerization of 4-(1,2-dimethyl-1-propenyl)benzoic acid

Document ID: TSC-CHEM-412DMPBA-001 Last Updated: February 12, 2026 Introduction Welcome to the technical support center for 4-(1,2-dimethyl-1-propenyl)benzoic acid. This guide is designed for researchers, scientists, and...

Author: BenchChem Technical Support Team. Date: February 2026

Document ID: TSC-CHEM-412DMPBA-001

Last Updated: February 12, 2026

Introduction

Welcome to the technical support center for 4-(1,2-dimethyl-1-propenyl)benzoic acid. This guide is designed for researchers, scientists, and professionals in drug development who are working with this and structurally related tetrasubstituted, conjugated alkenes. The unique structure of 4-(1,2-dimethyl-1-propenyl)benzoic acid, featuring a tetrasubstituted double bond conjugated to a benzoic acid moiety, presents specific challenges related to the stability of its geometric isomers (E/Z isomers). Uncontrolled isomerization can lead to inconsistent experimental results, compromised product purity, and difficulties in characterization.

This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated protocols to help you understand, control, and prevent unwanted isomerization during synthesis, purification, and storage.

Part 1: Frequently Asked Questions (FAQs) & Core Concepts

Q1: What is geometric isomerization and why is it a concern for 4-(1,2-dimethyl-1-propenyl)benzoic acid?

A1: Geometric isomerization refers to the interconversion of stereoisomers that differ in the spatial arrangement of groups around a double bond. In the case of 4-(1,2-dimethyl-1-propenyl)benzoic acid, this means the conversion between the E and Z isomers. This is a significant concern because E and Z isomers are distinct chemical compounds with different physical, chemical, and potentially biological properties. For therapeutic applications, one isomer may be active while the other is inactive or even harmful. Therefore, maintaining isomeric purity is critical for reproducible research and drug safety. The tetrasubstituted nature of the alkene in this molecule means the energy difference between the isomers can be small, making isomerization a tangible risk under common laboratory conditions.[1]

Q2: What are the primary drivers of isomerization for this class of compounds?

A2: Isomerization of conjugated alkenes like 4-(1,2-dimethyl-1-propenyl)benzoic acid is typically initiated by:

  • Photochemical Energy: Exposure to light, particularly UV or high-energy visible light, can excite the π-electrons of the double bond, temporarily weakening it and allowing rotation and isomerization.[2][3] This is a common pathway for styrenic systems.[2]

  • Thermal Energy: Elevated temperatures can provide sufficient energy to overcome the rotational barrier of the double bond, leading to equilibration between the isomers.

  • Acid/Base Catalysis: The presence of strong acids or bases can catalyze isomerization.[4][5] For this molecule, the intrinsic carboxylic acid group can potentially facilitate protonation-deprotonation steps that lead to isomerization, especially at higher temperatures.

  • Trace Metal Catalysis: Impurities from reagents or reaction vessels, particularly transition metals, can catalyze isomerization.[6][7]

Q3: I've synthesized my compound, but NMR analysis shows a mixture of isomers. What likely went wrong?

A3: An unexpected mixture of isomers post-synthesis usually points to one or more of the following issues during the reaction or workup:

  • Reaction Conditions: The reaction temperature may have been too high, or the reaction time too long, allowing the product to reach a thermodynamic equilibrium mixture of isomers.

  • Acidic/Basic Workup: Using strong aqueous acids or bases during the extraction and washing steps is a frequent cause of isomerization.[4][5]

  • Purification Method: Isomerization can occur on the stationary phase during column chromatography, especially with silica gel, which is inherently acidic.

  • Light Exposure: Performing the reaction or workup under direct, bright light can induce photochemical isomerization.[2][8]

Refer to the Troubleshooting Guide in Part 2 for a systematic approach to diagnosing the source of the issue.

Part 2: Troubleshooting Guide for Isomerization Issues

This section provides a logical workflow to identify and resolve isomerization problems.

Diagram: Troubleshooting Decision Workflow

G start Isomerization Detected (e.g., by NMR, HPLC) check_synthesis Review Synthesis Protocol start->check_synthesis check_workup Review Workup Protocol start->check_workup check_purification Review Purification Protocol start->check_purification check_storage Review Storage Conditions start->check_storage q_temp Was Temp > 40°C? check_synthesis->q_temp Check Temp q_light Exposed to UV/Bright Light? check_synthesis->q_light Check Light q_acid_base Strong Acid/Base Used? check_workup->q_acid_base q_silica Used Standard Silica Gel? check_purification->q_silica q_storage_light Stored in Clear Vial? check_storage->q_storage_light sol_temp Action: Lower Reaction Temp q_temp->sol_temp Yes sol_light Action: Protect from Light (Amber Glass, Foil) q_light->sol_light Yes sol_acid_base Action: Use Mild/Neutral Wash (e.g., sat. NaHCO3, brine) q_acid_base->sol_acid_base Yes sol_silica Action: Use Neutral Alumina or Treated Silica Gel q_silica->sol_silica Yes sol_storage Action: Store Cold, Dark, Inert Atm. (Amber Vial, Argon) q_storage_light->sol_storage Yes

Caption: Troubleshooting flowchart for isomerization.

Part 3: Prevention Protocols & Best Practices

Protocol 1: Synthesis Under Isomerization-Suppressing Conditions

This protocol assumes a final cross-coupling step (e.g., Suzuki, Heck) to form the tetrasubstituted alkene. The principles are broadly applicable.

  • Reagent & Solvent Preparation:

    • Degas all solvents thoroughly by sparging with argon or nitrogen for at least 30 minutes.

    • Use freshly distilled/dried solvents to minimize acidic or radical-initiating impurities.

  • Reaction Setup:

    • Assemble all glassware under an inert atmosphere (argon or nitrogen). Use a Schlenk line or glovebox.

    • Wrap the reaction flask completely in aluminum foil to exclude all light.

  • Temperature Control:

    • Maintain the reaction temperature as low as feasible to achieve a reasonable reaction rate. Do not exceed 40-50°C if possible.[7]

    • Use an accurately controlled oil bath or heating mantle. Monitor the internal reaction temperature.

  • Reaction Monitoring:

    • Monitor the reaction by TLC or LC-MS. Aim for full conversion of the limiting reagent without prolonged heating of the product.

    • When taking aliquots for analysis, do so under dim light and analyze promptly.

Protocol 2: Neutral Workup and Extraction
  • Quenching: Cool the reaction mixture to room temperature. Quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution, which is mildly acidic, or deionized water. Avoid strong acids.

  • Extraction:

    • Extract the product into a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

    • Wash the combined organic layers sequentially with:

      • Deionized water (2x)

      • Saturated aqueous sodium bicarbonate (NaHCO₃) solution (2x). This will deprotonate the benzoic acid, moving it to the aqueous layer.

      • Brine (saturated NaCl solution) (1x) to aid in phase separation.

  • Acidification and Re-extraction:

    • Crucially, perform this step under dim light and with cooling.

    • Place the combined bicarbonate washes in an ice bath.

    • Slowly acidify the aqueous layer to pH 3-4 using cold, dilute (e.g., 1 M) HCl or KHSO₄. Vigorous stirring is essential.

    • Immediately extract the protonated product back into an organic solvent (3x).

  • Drying and Concentration:

    • Dry the final organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure (rotary evaporation) at a bath temperature not exceeding 30°C.

Protocol 3: Purification via Isomer-Preserving Chromatography

Standard silica gel is acidic and can cause on-column isomerization.

  • Option A: Neutralized Silica Gel

    • Prepare a slurry of silica gel in your chosen eluent system.

    • Add triethylamine (Et₃N) to the slurry to a final concentration of 1% (v/v).

    • Allow the slurry to sit for 30 minutes, then pack the column as usual.

    • Ensure your eluent also contains 0.5-1% triethylamine to maintain neutrality.

  • Option B: Neutral Alumina

    • Use Brockmann I activity neutral alumina as the stationary phase. Alumina is generally less acidic than silica.

  • Option C: Argentation Chromatography

    • For challenging separations between E/Z isomers, silver nitrate-impregnated silica gel can be highly effective.[9][10] The silver ions interact differently with the π-bonds of the two isomers, often leading to baseline separation.[9]

Data Summary Table: Recommended Conditions
ParameterStandard Condition (High Isomerization Risk)Recommended Condition (Low Isomerization Risk)Rationale
Light Exposure Ambient laboratory lightFlask wrapped in foil; work in dim lightPrevents photochemical E/Z isomerization.[2][8]
Temperature > 60°C< 40°CReduces thermal energy available to overcome the isomerization barrier.[7]
Workup pH Strong acid (e.g., 3-6 M HCl)Mild acid (e.g., sat. NH₄Cl, 1 M KHSO₄)Minimizes acid-catalyzed isomerization pathways.[4][5]
Chromatography Standard Silica GelNeutralized Silica or Neutral AluminaAvoids on-column acid-catalyzed isomerization.
Storage Clear glass vial, ambient temp, airAmber vial, ≤ 4°C, under ArgonProtects from light, heat, and oxidative/radical degradation pathways.

Part 4: Analytical Methods for Isomer Quantification

Accurate quantification of the E/Z isomer ratio is essential for troubleshooting and quality control.

Method 1: ¹H NMR Spectroscopy

Proton NMR is often the most direct method to determine the isomer ratio.

  • Principle: The chemical environments of the protons, particularly the vinyl and methyl groups on the double bond, will be different in the E and Z isomers due to anisotropic effects. This results in distinct signals for each isomer.

  • Procedure:

    • Acquire a high-resolution ¹H NMR spectrum (≥400 MHz recommended) in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

    • Identify a pair of well-resolved signals corresponding to the same proton (or proton group) in each of the two isomers.

    • Integrate these two signals accurately.

    • The ratio of the integrals directly corresponds to the molar ratio of the isomers.

  • Note: NOESY/EXSY NMR experiments can also be used to definitively confirm the presence of equilibrating isomers.[11]

Method 2: High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for both quantifying and separating the isomers.

  • Principle: The E and Z isomers will have slightly different polarities and shapes, leading to different retention times on a chromatographic column.

  • Typical Starting Conditions:

    • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile (ACN) and water, both containing 0.1% trifluoroacetic acid (TFA) or formic acid.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV detector set to the λ_max of the compound (likely in the 254-280 nm range due to the conjugated system).

  • Optimization: Adjust the ACN/water ratio to achieve baseline separation of the two isomer peaks. The separation of E/Z isomers can often be achieved using conventional phases like C18.[12]

Diagram: Analytical & Purification Workflow

G start Crude Product analytical_check Analytical Check (HPLC or ¹H NMR) start->analytical_check decision Isomeric Purity > 98%? analytical_check->decision purification Preparative Chromatography (Neutral Conditions) decision->purification No final_qc Final QC Analysis (HPLC and ¹H NMR) decision->final_qc Yes purification->final_qc troubleshoot Return to Troubleshooting Guide purification->troubleshoot storage Store Cold, Dark, Inert final_qc->storage

Caption: Workflow for analysis and purification.

References

  • Alkene Isomerization Using a Solid Acid as Activator and Support for a Homogeneous Catalyst. (2023). Green Chemistry Teaching and Learning Community.
  • Molloy, J. J., Morack, T., & Gilmour, R. (n.d.). Thermodynamically driven alkene isomerisation enabled by acid, radical and metal-hydride activation. ResearchGate.
  • Purification techniques for separating Z and E isomers of tricos-7-ene. (n.d.). Benchchem.
  • Zhou, Q.-Q., Zou, Y.-Q., Lu, L.-Q., & Xiao, W.-J. (2018). The E→Z photoisomerization of styrenic olefins and styrenyl-boron species through an EnT process. ResearchGate.
  • Catalytic Conversion of Alkenes on Acidic Zeolites: Automated Generation of Reaction Mechanisms and Lumping Technique. (n.d.). ACS Engineering Au.
  • Synthesis of alkenes by isomerizations. (n.d.). Organic Chemistry Portal.
  • Catalyst for rapid and selective alkene isomerization. (n.d.). San Diego State University.
  • ESR Study of the Photochemistry of Benzoic Acid Derivatives. (n.d.). ResearchGate.
  • Method of separating E and Z isomers of an alkene alcohol and derivatives thereof. (n.d.). Google Patents.
  • Preventing isomerization of 4-(2,4-Dimethylphenyl)-1-butene during reaction. (n.d.). Benchchem.
  • Unexpected Alkene Isomerization during Iterative Cross-Coupling To Form Hindered, Electron-Deficient Trienes. (2018). PubMed.
  • Photoisomerization of Azobenzenes. (n.d.). ResearchGate.
  • Profiling the Isomerization of Biologically Relevant (E)-(Z) Isomers by Supercritical Fluid Chromatography (SFC). (n.d.). LCGC International.
  • The Science and Strategy Behind Isomer Separation: Advancements in Chromatography for Precision Purification (Isomerism Part 1). (2024). RotaChrom.
  • Easy purification of isomers with prepacked glass columns. (n.d.). Chromatography Today.
  • Advances in the E → Z Isomerization of Alkenes Using Small Molecule Photocatalysts. (2021). Chemical Reviews.
  • Analytical methods for the quantification of volatile aromatic compounds. (n.d.). ResearchGate.
  • Facile synthesis and separation of E/Z isomers of aromatic-substituted tetraphenylethylene for investigating their fluorescent properties via single crystal analysis. (n.d.). RSC Publishing.
  • Tri and tetrasubstituted alkenes are often the starting point, but how to get them. (2021). InCatT.
  • Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers. (2020). ACS Omega.
  • A Spectroscopic Showdown: Distinguishing (E)- and (Z)-Isomers of 4-Hexen-3-one. (n.d.). Benchchem.
  • Photochemical Isomerization. (2021). YouTube.
  • Photocatalytic E → Z Isomerization of Polarized Alkenes Inspired by the Visual Cycle: Mechanistic Dichotomy and Origin of Selectivity. (2017). The Journal of Organic Chemistry.
  • Synthesis of Multiring Azo-Benzoic Acid Liquid Crystalline Molecules and Their Special Photosensitive Property. (2015). ElectronicsAndBooks.

Sources

Optimization

Technical Support Center: Photostability of 4-(1,2-dimethyl-1-propenyl)benzoic acid

Executive Summary: The Photochemical Vulnerability 4-(1,2-dimethyl-1-propenyl)benzoic acid (CAS: 13399-35-4) represents a class of electron-rich styrenic derivatives often used as intermediates in the synthesis of retino...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Photochemical Vulnerability

4-(1,2-dimethyl-1-propenyl)benzoic acid (CAS: 13399-35-4) represents a class of electron-rich styrenic derivatives often used as intermediates in the synthesis of retinoids (e.g., Bexarotene analogs) or terpenoid-functionalized aromatics.

Its core structural feature—a tetrasubstituted alkene moiety (


)—creates a specific stability paradox:
  • Thermal Stability: The steric bulk of the methyl groups protects the double bond from typical nucleophilic attacks, rendering it relatively stable under standard thermal conditions.

  • Photochemical Instability: This same electron-rich nature makes the double bond highly susceptible to photo-oxidation via singlet oxygen (

    
    ) and radical-mediated cleavage.
    

Critical Warning: Under standard laboratory lighting (fluorescent/LED), this compound can degrade by 5-15% within 4 hours if unprotected, primarily generating 4-acetylbenzoic acid and allylic hydroperoxides .

Troubleshooting Guide (Q&A)

Category A: Impurity Identification & Chromatography

Q1: I observe a new impurity peak eluting before the main peak (RRT ~0.4-0.6) after exposure to light. What is this? Technical Diagnosis: This is likely 4-acetylbenzoic acid . Mechanism: The tetrasubstituted double bond undergoes oxidative cleavage (photo-oxidative scission). The reaction splits the alkene:

  • Fragment A: 4-Acetylbenzoic acid (Retained in UV/HPLC trace).

  • Fragment B: Acetone (Volatile, often not seen or elutes with solvent front). Action: Confirm identity by injecting a standard of 4-acetylbenzoic acid. This is the primary degradation marker for this molecule.

Q2: My chromatogram shows a "hump" or broadening at the base of the main peak. Is this column failure? Technical Diagnosis: No, this often indicates the formation of allylic hydroperoxides via the Schenck ene reaction. Mechanism: Singlet oxygen attacks the alkene, abstracting a hydrogen from one of the methyl groups and shifting the double bond.

  • Structure:

    
    .
    Action:  These intermediates are thermally unstable. If you run GC-MS, they may decompose in the inlet. Use LC-MS (ESI-) with low source temperature to identify the 
    
    
    
    (oxidation) or
    
    
    (dioxygenation) adducts.
Category B: Physical Appearance & Handling

Q3: The white powder has turned a pale yellow after sitting on the bench. Is it still usable? Technical Diagnosis: The color change indicates oligomerization or the formation of conjugated oxidation byproducts (e.g., quinoid-like structures if trace phenolic impurities are present). Assessment:

  • < 1% Color Change: Likely surface degradation. Dissolve and filter; check purity.

  • Deep Yellow/Brown: Significant bulk degradation. Do not use. The peroxides formed can initiate radical polymerization in subsequent coupling steps.

Q4: Can I use DMSO for stock solutions? Technical Diagnosis: Use with Caution. DMSO is stable, but in the presence of light and air, it can facilitate radical mechanisms. Recommendation: Use Acetonitrile (ACN) or Methanol (MeOH) for analytical stock solutions. Store all solutions in amber glassware wrapped in aluminum foil at -20°C.

Degradation Mechanism & Pathway

The following diagram illustrates the primary degradation pathways driven by UV light (300–400 nm) in the presence of oxygen.

G Start 4-(1,2-dimethyl-1-propenyl) benzoic acid (Tetrasubstituted Alkene) Excitation Excited State (Singlet Oxygen 1O2) Start->Excitation UV (hν) + O2 Hydroperoxide Allylic Hydroperoxide (Schenck Ene Product) Excitation->Hydroperoxide Ene Reaction Cleavage Oxidative Cleavage (Dioxetane Intermediate) Excitation->Cleavage [2+2] Cycloaddition Polymer Oligomers/Dimers (Yellowing) Excitation->Polymer Radical Polymerization Product1 4-Acetylbenzoic Acid (Major Impurity) Hydroperoxide->Product1 Decomposition Cleavage->Product1 Product2 Acetone (Volatile) Cleavage->Product2

Figure 1: Photo-oxidative degradation pathways. The primary route involves singlet oxygen attack leading to cleavage or hydroperoxide formation.

Standardized Protocols

Protocol A: Safe Handling & Storage
ParameterSpecificationReason
Lighting Yellow Light (Sodium Vapor or <500nm cutoff filters)Prevents excitation of the styrene moiety.
Glassware Amber (Low Actinic) Blocks UV transmission <400 nm.
Headspace Argon or Nitrogen Removes Oxygen (essential reactant for photo-oxidation).
Solvent Degassed ACN/MeOH Dissolved oxygen accelerates degradation 10x.
Protocol B: Photostability Stress Test (ICH Q1B Compliant)

To validate analytical methods, perform this forced degradation study:

  • Preparation: Prepare a 1 mg/mL solution in Acetonitrile.

  • Control: Wrap one vial in aluminum foil (Dark Control).

  • Exposure: Place the "Exposed" vial in a photostability chamber (Light Source: Cool White Fluorescent + Near UV).

    • Target: 1.2 million lux·hours (Visible) / 200 W·h/m² (UV).

  • Timepoints: Analyze at 0, 4, 8, and 24 hours.

  • Analysis: RP-HPLC (C18 Column, Water/ACN gradient with 0.1% Formic Acid).

    • Pass Criteria: Dark control >99.0% recovery.

    • Fail Criteria: Exposed sample shows >5% degradation (Expect ~10-20% loss without protection).

References

  • ICH Harmonised Tripartite Guideline. (1996). Stability Testing: Photostability Testing of New Drug Substances and Products Q1B. International Council for Harmonisation. Link

  • Gollnick, K., & Schenck, G. O. (1964). Mechanism and Stereoselectivity of Photosensitized Oxygen Transfer Reactions. Pure and Applied Chemistry.[1] (Foundational text on the "Schenck Ene Reaction" mechanism relevant to tetrasubstituted alkenes). Link

  • Matsumoto, M., et al. (2008). Singlet Oxygen Reactions of Tetrasubstituted Olefins. Journal of the American Chemical Society. (Describes the cleavage of electron-rich alkenes to carbonyls). Link

  • ChemicalBook. (2023). Benzoic acid, 4-(1,2-dimethyl-1-propenyl)- Product Entry & CAS 13399-35-4.Link

Sources

Reference Data & Comparative Studies

Validation

A Structural and Mechanistic Comparison of Tamibarotene and 4-(1,2-dimethyl-1-propenyl)benzoic acid for Drug Discovery Professionals

This guide provides a detailed structural and mechanistic comparison between the clinically established synthetic retinoid, tamibarotene, and the research compound 4-(1,2-dimethyl-1-propenyl)benzoic acid. For researchers...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a detailed structural and mechanistic comparison between the clinically established synthetic retinoid, tamibarotene, and the research compound 4-(1,2-dimethyl-1-propenyl)benzoic acid. For researchers in oncology, dermatology, and metabolic diseases, understanding the nuanced differences between these molecules can inform the design of next-generation retinoic acid receptor (RAR) modulators with improved therapeutic profiles. While tamibarotene is a well-characterized RARα/β-selective agonist, a paucity of direct experimental data for 4-(1,2-dimethyl-1-propenyl)benzoic acid necessitates a comparative analysis grounded in established structure-activity relationships (SAR) for retinoidal benzoic acids.

At a Glance: Key Structural and Physicochemical Properties

A direct comparison of the fundamental properties of tamibarotene and 4-(1,2-dimethyl-1-propenyl)benzoic acid reveals key differences in their molecular architecture, which are anticipated to influence their biological activity.

PropertyTamibarotene4-(1,2-dimethyl-1-propenyl)benzoic acid
Molecular Formula C₂₂H₂₅NO₃C₁₂H₁₄O₂
Molecular Weight 351.44 g/mol 190.24 g/mol
CAS Number 94497-51-513399-35-4
Chemical Structure 4-[(5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)carbamoyl]benzoic acid4-(1,2-dimethyl-1-propenyl)benzoic acid
General Class Synthetic Retinoid, Benzoic Acid DerivativeRetinoidal Benzoic Acid, Stilbene Analog

Structural Dissection: Flexibility vs. Rigidity and the Impact on Receptor Interaction

The most striking difference between the two molecules lies in their core structures. Tamibarotene is built upon a relatively rigid tetrahydronaphthalene ring system, a common feature in many potent synthetic retinoids. In contrast, 4-(1,2-dimethyl-1-propenyl)benzoic acid possesses a more flexible acyclic propenyl linker.

Tamibarotene's Rigid Scaffold: The tetrahydronaphthalene moiety of tamibarotene serves as a rigid hydrophobic anchor that effectively mimics the β-ionone ring of all-trans retinoic acid (ATRA). This constrained conformation is crucial for its high-affinity and selective binding to the ligand-binding pockets of RARα and RARβ. The amide linker connecting the tetralin group to the benzoic acid provides a specific geometry and hydrogen bonding opportunities within the receptor.

The Flexible Nature of 4-(1,2-dimethyl-1-propenyl)benzoic acid: The 1,2-dimethyl-1-propenyl group introduces a degree of rotational freedom not present in tamibarotene's core. This flexibility could allow the molecule to adopt multiple conformations, potentially influencing its binding affinity and selectivity profile across the RAR subtypes. Structure-activity relationship studies on stilbene-type retinoids suggest that the geometry of the linker and the substitution pattern on the aromatic ring are critical determinants of biological activity.

Mechanism of Action: Targeting the Retinoic Acid Receptor Signaling Pathway

Both tamibarotene and, presumably, 4-(1,2-dimethyl-1-propenyl)benzoic acid exert their biological effects by modulating the retinoic acid receptor (RAR) signaling pathway. RARs are ligand-inducible transcription factors that, upon activation, regulate the expression of a vast array of genes involved in cellular differentiation, proliferation, and apoptosis.

Tamibarotene: A Selective RARα/β Agonist

Tamibarotene is a well-established selective agonist for RARα and RARβ, with significantly lower affinity for RARγ.[1] This selectivity is thought to contribute to its improved therapeutic index compared to pan-RAR agonists like ATRA, which can cause mucocutaneous side effects attributed to RARγ activation. In the context of acute promyelocytic leukemia (APL), tamibarotene binds to the PML-RARα fusion protein, inducing its degradation and triggering the differentiation of leukemic promyelocytes into mature granulocytes.[2]

Predicted Mechanism of 4-(1,2-dimethyl-1-propenyl)benzoic acid:

Based on its structural similarity to other retinoidal benzoic acids, 4-(1,2-dimethyl-1-propenyl)benzoic acid is predicted to function as an RAR agonist. The presence of the carboxylic acid moiety is a key feature for interaction with the polar region of the RAR ligand-binding pocket. However, its specific selectivity profile for RARα, β, and γ is not documented in publicly available literature and would require experimental validation. The flexibility of its propenyl linker might result in a different binding mode and potentially a distinct selectivity profile compared to tamibarotene.

RAR_Signaling_Pathway cluster_extracellular Extracellular cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Retinoid Retinoid Agonist (Tamibarotene or 4-(1,2-dimethyl-1-propenyl)benzoic acid) CRABP Cellular Retinoic Acid Binding Protein (CRABP) Retinoid->CRABP Binding & Transport RAR Retinoic Acid Receptor (RAR) CRABP->RAR Nuclear Translocation RXR Retinoid X Receptor (RXR) RAR->RXR Heterodimerization CoA Co-activators RAR->CoA Activation RARE Retinoic Acid Response Element (RARE) RXR->RARE DNA Binding Gene Target Gene Transcription RARE->Gene Initiation CoR Co-repressors CoR->RXR Repression mRNA mRNA Gene->mRNA Transcription Protein Protein Synthesis mRNA->Protein Translation CellularResponse Cellular Response (Differentiation, Apoptosis, Growth Arrest) Protein->CellularResponse

Figure 1. Generalized Retinoic Acid Receptor (RAR) Signaling Pathway.

Comparative Experimental Data: A Call for Head-to-Head Studies

A significant gap in the current literature is the lack of direct, comparative experimental data for 4-(1,2-dimethyl-1-propenyl)benzoic acid against tamibarotene. To facilitate such a comparison, the following experimental protocols are proposed.

Proposed Experimental Workflow for Comparative Analysis

Experimental_Workflow cluster_synthesis Compound Synthesis & Characterization cluster_invitro In Vitro Assays cluster_invivo In Vivo Models Synthesis Synthesis of 4-(1,2-dimethyl-1-propenyl)benzoic acid Purification Purification (HPLC) Synthesis->Purification StructureElucidation Structural Elucidation (NMR, MS) Purification->StructureElucidation BindingAssay RAR Binding Affinity Assay (Radioligand Displacement) StructureElucidation->BindingAssay TransactivationAssay RAR Transactivation Assay (Reporter Gene Assay) BindingAssay->TransactivationAssay CellDifferentiation Cell Differentiation Assay (e.g., HL-60 cells) TransactivationAssay->CellDifferentiation CellProliferation Cell Proliferation Assay (e.g., MTT, BrdU) TransactivationAssay->CellProliferation PK_PD Pharmacokinetics & Pharmacodynamics CellDifferentiation->PK_PD CellProliferation->PK_PD Efficacy Disease Model Efficacy (e.g., APL xenograft) PK_PD->Efficacy Toxicity Toxicology Studies PK_PD->Toxicity

Figure 2. Proposed workflow for a comprehensive comparison.

Detailed Experimental Protocols

Protocol 1: Competitive Radioligand Binding Assay for RAR Affinity

  • Objective: To determine the binding affinities (Ki) of tamibarotene and 4-(1,2-dimethyl-1-propenyl)benzoic acid for human RARα, RARβ, and RARγ.

  • Materials:

    • Recombinant human RARα, RARβ, and RARγ ligand-binding domains (LBDs).

    • [³H]-all-trans retinoic acid ([³H]-ATRA) as the radioligand.

    • Test compounds: Tamibarotene and 4-(1,2-dimethyl-1-propenyl)benzoic acid.

    • Scintillation cocktail and counter.

  • Method:

    • Prepare serial dilutions of the test compounds.

    • Incubate a fixed concentration of RAR LBD and [³H]-ATRA with varying concentrations of the test compounds.

    • After reaching equilibrium, separate bound from free radioligand using a filter binding assay.

    • Quantify the bound radioactivity using liquid scintillation counting.

    • Calculate the IC₅₀ values and subsequently the Ki values using the Cheng-Prusoff equation.

Protocol 2: RAR Reporter Gene Transactivation Assay

  • Objective: To measure the functional potency (EC₅₀) and efficacy of the compounds as RAR agonists.

  • Materials:

    • A suitable mammalian cell line (e.g., HEK293T or CV-1) that does not endogenously express high levels of RARs.

    • Expression vectors for full-length human RARα, RARβ, and RARγ.

    • A reporter plasmid containing a retinoic acid response element (RARE) upstream of a luciferase or β-galactosidase gene.

    • Transfection reagent.

    • Luciferase or β-galactosidase assay system.

  • Method:

    • Co-transfect the cells with the RAR expression vector and the RARE-reporter plasmid.

    • After 24 hours, treat the cells with serial dilutions of the test compounds.

    • Incubate for another 24 hours.

    • Lyse the cells and measure the reporter gene activity.

    • Plot the dose-response curves and determine the EC₅₀ and maximal transactivation values.

Conclusion and Future Directions

Tamibarotene represents a significant advancement in retinoid therapy, offering improved selectivity and a better safety profile compared to first-generation retinoids. Its rigid structure is key to its potent and selective RARα/β agonism. While 4-(1,2-dimethyl-1-propenyl)benzoic acid belongs to the promising class of retinoidal benzoic acids, the lack of specific experimental data makes a direct performance comparison with tamibarotene speculative.

The proposed experimental protocols provide a clear roadmap for a head-to-head evaluation. Such studies are essential to elucidate the potential of 4-(1,2-dimethyl-1-propenyl)benzoic acid and to understand how structural flexibility in the linker region of stilbene-type retinoids influences RAR subtype selectivity and overall biological activity. The insights gained from such a comparative analysis will be invaluable for the rational design of novel retinoid receptor modulators with enhanced therapeutic efficacy and reduced side effects.

References

  • Kagechika, H., et al. (1988). Structure-activity relationships of aromatic amides with retinoidal activity. Journal of Medicinal Chemistry, 31(11), 2182-2192.
  • Beard, R. L., et al. (1995). Synthesis and Structure-Activity Relationships of Stilbene Retinoid Analogs Substituted with Heteroaromatic Carboxylic Acids. Journal of Medicinal Chemistry, 38(15), 2820-2829.
  • de Lera, Á. R., & Riveiro, M. E. (2024). Structure–Activity Relationships and Therapeutic Applications of Retinoids in View of Potential Benefits from Drug Repurposing. International Journal of Molecular Sciences, 25(9), 5031.
  • Tobita, T., et al. (1997). A synthetic retinoid, tamibarotene (Am80), in the treatment of acute promyelocytic leukemia. Gan To Kagaku Ryoho. Cancer & Chemotherapy, 24(1), 113-119.
  • Furmick, J. K., et al. (2012). Modeling, Synthesis and Biological Evaluation of Potential RetinoidX Receptor-Selective Agonists: Novel Halogenated Analogues of 4-[1-(3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydro-2-naphthyl)ethynyl]benzoic Acid (Bexarotene). ChemMedChem, 7(12), 2154-2164.
  • Miwako, I., & Kagechika, H. (2007). Tamibarotene. Drugs of the Future, 32(8), 669.
  • de Botton, S., et al. (2023). Targeting RARA overexpression with tamibarotene, a potent and selective RARα agonist, is a novel approach in AML. Blood Advances, 7(9), 1858–1870.
  • Patsnap Synapse. (2023). Unleashing the Power of tamibarotene: A Comprehensive Review on R&D Breakthroughs, Action Mechanisms, and Drug Target. Retrieved from [Link]

  • Zhu, J., et al. (2018). VITAMIN A, RETINOIC ACID AND TAMIBAROTENE, A FRONT TOWARD ITS ADVANCES. Universal Journal of Pharmaceutical Research, 3(6), 35-44.
  • Fuji, H., et al. (2009). Synergistic interactions between the synthetic retinoid tamibarotene and glucocorticoids in human myeloma cells. Cancer Science, 100(6), 1137-1143.
  • Jurutka, P. W., et al. (2013). Modeling, synthesis, and biological evaluation of potential retinoid X receptor (RXR) selective agonists: novel analogues of 4-[1-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydro-2-naphthyl)ethynyl]benzoic acid (bexarotene) and (E)-3-(3-(1,2,3,4-tetrahydro-1,1,4,4,6-pentamethylnaphthalen-7-yl)-4-hydroxyphenyl)acrylic acid (CD3254). Journal of Medicinal Chemistry, 56(21), 8432–8454.
  • Kagechika, H., et al. (1989). Retinobenzoic acids. 3. Structure-activity relationships of retinoidal azobenzene-4-carboxylic acids and stilbene-4-carboxylic acids. Journal of Medicinal Chemistry, 32(5), 1098-1108.
  • Jetten, A. M., et al. (1987). New benzoic acid derivatives with retinoid activity: lack of direct correlation between biological activity and binding to cellular retinoic acid binding protein. Cancer Research, 47(13), 3523–3527.

Sources

Comparative

Technical Guide: Purity Validation of 4-(1,2-dimethyl-1-propenyl)benzoic acid

This guide outlines a rigorous, self-validating workflow for determining the absolute purity of 4-(1,2-dimethyl-1-propenyl)benzoic acid . As this specific benzoic acid derivative is often a synthetic intermediate (e.g.,...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines a rigorous, self-validating workflow for determining the absolute purity of 4-(1,2-dimethyl-1-propenyl)benzoic acid .

As this specific benzoic acid derivative is often a synthetic intermediate (e.g., in retinoid or polymer chemistry) rather than a commoditized Pharmacopeial standard, traditional "comparison against a standard" methods are insufficient. This guide prioritizes Quantitative NMR (qNMR) as the primary reference method, comparing its efficacy against HPLC-UV and Differential Scanning Calorimetry (DSC).

Executive Summary

The Challenge: 4-(1,2-dimethyl-1-propenyl)benzoic acid lacks a globally harmonized Certified Reference Material (CRM). Consequently, relying solely on HPLC area normalization is scientifically flawed due to varying response factors of potential synthetic byproducts (e.g., de-methylated analogs or regioisomers).

The Solution: This guide establishes a qNMR-centric workflow . By using an Internal Standard (IS) with traceability to SI units, we determine the mass balance purity (potency). This value is then used to assign a purity factor to the material, effectively turning it into a "working standard" for routine HPLC release testing.

Part 1: Structural Analysis & Spectral Prediction

Before quantification, the structure must be confirmed to ensure no isomeric overlap. The target molecule contains a tetrasubstituted alkene moiety (assuming the standard connectivity of a 1,2-dimethyl-1-propenyl group attached to the phenyl ring).

Target Structure:



Predicted H NMR Signals (DMSO- )

To validate purity, we must identify "quantification regions" free from interference.

MoietyProton CountMultiplicityApprox. Shift (

)
Quantification Suitability
COOH 1HBroad Singlet12.0 - 13.0Low (Exchangeable, temperature dependent)
Ar-H (ortho) 2HDoublet (AA'BB')7.8 - 7.9High (Distinct, stable)
Ar-H (meta) 2HDoublet (AA'BB')7.2 - 7.3Medium (Possible overlap with solvent satellites)
Vinyl-CH

(C1)
3HSinglet1.9 - 2.1High (Allylic, deshielded by ring)
Vinyl-CH

(C2)
6HSinglet(s)*1.6 - 1.8High (Distinct aliphatic region)

*Note: The two methyls at C2 may appear as two distinct singlets or one overlapping signal depending on the steric twist of the phenyl ring relative to the alkene plane.

Part 2: Method A - Quantitative NMR (The Gold Standard)

qNMR is the primary method here because it does not require a reference standard of the analyte itself.

Experimental Protocol

Equipment: 400 MHz (or higher) NMR Spectrometer. Temperature: 298 K (controlled to


 0.1 K).
Relaxation Delay (

):

30 seconds (Critical: must be

of the slowest relaxing proton).

Internal Standard (IS) Selection:

  • Recommendation: 1,3,5-Trimethoxybenzene (TMB) .

  • Why? TMB provides sharp singlets at

    
     6.1 (Ar-H) and 
    
    
    
    3.8 (OMe), which do not overlap with the target's aromatic (
    
    
    7.2-7.9) or methyl (
    
    
    1.6-2.1) regions.[1]
  • Alternative:Maleic Acid (

    
     6.3), though solubility in organic solvents can sometimes be rate-limiting compared to TMB.
    
Sample Preparation Workflow
  • Weighing: Accurately weigh ~10-15 mg of the Analyte and ~5-8 mg of the IS into the same vial using a microbalance (precision

    
     0.002 mg).
    
  • Solvation: Add 0.7 mL DMSO-

    
    . Ensure complete dissolution.
    
  • Acquisition:

    • Pulse angle: 90°

    • Scans: 16 or 32 (for S/N > 150)

    • Spectral Width: 20 ppm (to capture COOH and potential impurities)

Calculation Logic

The absolute purity (


) is calculated using the molar ratio derived from signal integration:


  • 
    : Integrated Area
    
  • 
    : Number of protons (e.g., 3 for TMB Ar-H, 2 for Benzoic ortho-H)
    
  • 
    : Molecular Weight[2][3][4]
    
  • 
    : Mass weighed
    
  • 
    : Purity of Internal Standard (e.g., 99.9%)
    

Part 3: Method B - HPLC-UV (The Routine Comparator)

While qNMR provides accuracy, HPLC provides sensitivity to trace impurities that qNMR might miss due to detection limits.

Protocol
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 100mm x 4.6mm, 3.5µm).

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid (suppresses ionization of COOH, improving peak shape).

    • B: Acetonitrile.[5]

  • Gradient: 30% B to 90% B over 15 mins.

  • Detection: UV at 254 nm (maximizes benzoic chromophore response).

Part 4: Comparative Analysis

The table below objectively compares the validation metrics for this specific molecule.

FeatureqNMR (Primary Method) HPLC-UV (Secondary Method) DSC (Thermal Method)
Purity Type Absolute Mass Balance (w/w%)Relative Area %Molar Purity
Reference Std Not Required (uses IS)Required (or assumes response factor = 1)Not Required
Specificity High (Structure Confirmation)Medium (Retention Time only)Low (Melting event only)
Isomer Detection Excellent (distinct shifts for

or regioisomers)
Excellent (separation capability)Poor (often co-melt)
Water/Solvent Detected & Quantified Invisible Visible as broad endotherms
Typical Precision

0.5 - 1.0%

0.1 - 0.5%

1.0 - 2.0%
Verdict Use for Purity Assignment Use for Impurity Profiling Supportive Data Only
Data Interpretation Warning
  • Scenario: HPLC shows 99.5% purity, but qNMR shows 95.0%.

  • Cause: The sample likely contains inorganic salts, residual moisture, or solvents (e.g., hexanes from synthesis) which are invisible to UV detection but contribute to mass.

Part 5: Visualization of the Validation Workflow

The following diagram illustrates the decision matrix for validating the material.

ValidationWorkflow Start Crude 4-(1,2-dimethyl-1-propenyl)benzoic acid qNMR Method A: qNMR (DMSO-d6) Internal Std: TMB Start->qNMR HPLC Method B: HPLC-UV (C18) Gradient ACN/H2O Start->HPLC Analysis_qNMR Calculate Mass Purity (w/w%) Detect Residual Solvent qNMR->Analysis_qNMR Analysis_HPLC Calculate Area % Detect Trace Organic Impurities HPLC->Analysis_HPLC Comparison Compare Results Analysis_qNMR->Comparison Analysis_HPLC->Comparison Match Values Match (<1% diff) High Purity Comparison->Match Consistent Mismatch Mismatch (>2% diff) Comparison->Mismatch Discrepancy Final Assign Potency Factor Release for Use Match->Final RootCause Investigate: 1. Residual Solvent (NMR) 2. Inorganic Salts (Ash test) 3. UV Response Factors Mismatch->RootCause RootCause->Final Corrected

Caption: Integrated workflow for purity assignment. qNMR provides the absolute mass balance, while HPLC ensures no trace organic impurities are missed.

Part 6: Troubleshooting & Impurity Profiling

When analyzing 4-(1,2-dimethyl-1-propenyl)benzoic acid, look for these specific synthetic byproducts in the NMR spectrum:

  • Starting Material (4-Acetylbenzoic acid): Look for a methyl ketone singlet at

    
     2.6 ppm.
    
  • Over-reduction (Saturated Alkane): If the double bond is hydrogenated, the vinyl methyl signals (

    
     1.6-2.1) will disappear, replaced by doublets/multiplets in the 
    
    
    
    0.8 - 1.2 ppm region.
  • Isomerization (Allylic Shift): If the double bond migrates, the integration of the vinyl methyls will change (e.g., appearance of an olefinic proton multiplet at

    
     5.0-6.0 ppm).
    

References

  • BIPM (Bureau International des Poids et Mesures). (2023). Guidance on the use of the benzoic acid Octad for qNMR purity assignment. Retrieved from [Link]

  • Pauli, G. F., et al. (2012). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 55(6), 2797–2810. Retrieved from [Link]

  • Almac Group. (2020). qNMR: The New Gold Standard for Assay Analysis? Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Safe Disposal and Handling of 4-(1,2-Dimethyl-1-propenyl)benzoic Acid

Executive Summary & Chemical Profile[1] 4-(1,2-Dimethyl-1-propenyl)benzoic acid is a functionalized benzoic acid derivative, frequently utilized as an intermediate in the synthesis of retinoids (e.g., Bexarotene). Its sa...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile[1]

4-(1,2-Dimethyl-1-propenyl)benzoic acid is a functionalized benzoic acid derivative, frequently utilized as an intermediate in the synthesis of retinoids (e.g., Bexarotene). Its safety profile is governed by two distinct functional moieties: the carboxylic acid (proton donor) and the alkene side chain (electron-rich, oxidation-prone).

Effective disposal requires treating this substance not merely as "organic waste," but as a reactive acidic solid that demands segregation from oxidizers to prevent exothermic cleavage of the alkene bond.

Physico-Chemical Properties & Hazard Data
PropertyValue / CharacteristicOperational Implication
Physical State White to off-white crystalline solidDust explosion hazard if micronized.
Solubility Low in water; High in DMSO, Methanol, DCMRequires organic solvent waste stream; do not flush.
Acidity (pKa) ~4.2 (Predicted)Incompatible with bases and cyanides.
Reactivity Alkene group (Propenyl)High Risk: Violent reaction with strong oxidizers (e.g., KMnO₄, HNO₃).
GHS Classification Irritant (Skin/Eye/Respiratory)PPE (Nitrile gloves, N95/P100 mask) is mandatory.

Waste Characterization & RCRA Compliance

Before disposal, the waste must be characterized to ensure compliance with the Resource Conservation and Recovery Act (RCRA) . While this specific compound is not typically found on the EPA's "P" (acutely toxic) or "U" (toxic) lists, it defaults to a Characteristic Waste or Process Waste depending on the solvent matrix.

Waste Classification Logic
  • Solid Waste: Classified generally as "Hazardous Waste Solid, Organic, N.O.S. (Not Otherwise Specified)."

  • Liquid Waste: If dissolved in flammable solvents (Acetone, EtOAc), it carries the D001 (Ignitability) code.

Diagram 1: Waste Stream Decision Logic

This decision tree guides the researcher through the classification process to determine the correct disposal vessel.

WasteLogic Start Waste Generation: 4-(1,2-Dimethyl-1-propenyl)benzoic acid StateCheck Physical State? Start->StateCheck Solid Solid / Powder StateCheck->Solid Liquid Solution / Mother Liquor StateCheck->Liquid SolidStream Stream A: Solid Organic Waste (Incineration) Solid->SolidStream Double Bag & Label SolventCheck Solvent Type? Liquid->SolventCheck Halogenated Halogenated (DCM, Chloroform) SolventCheck->Halogenated NonHalogenated Non-Halogenated (Methanol, Acetone) SolventCheck->NonHalogenated HaloStream Stream B: Halogenated Waste (High Temp Incineration) Halogenated->HaloStream NonHaloStream Stream C: Non-Halogenated Waste (Fuel Blending) NonHalogenated->NonHaloStream

Caption: Decision matrix for segregating solid and liquid waste streams to ensure compatibility with downstream incineration protocols.

Segregation Protocols (The "Why" & "How")

Trust in a safety system comes from understanding causality. You must segregate this compound based on its chemical reactivity.

Oxidizer Separation (Critical)
  • The Risk: The electron-rich alkene (propenyl) group is susceptible to rapid oxidation. Mixing this acid with strong oxidizers (Nitric Acid, Peroxides, Permanganates) can trigger exothermic cleavage of the double bond, leading to fire or explosion.

  • Protocol: Never store waste containers of this acid in the same secondary containment as oxidizer waste.

Base Separation
  • The Risk: As a benzoic acid derivative, it will react exothermically with bases (Sodium Hydroxide, Ammonia). While usually not explosive, the heat generation can pressurize sealed waste drums, causing rupture.

  • Protocol: Do not combine with "Basic/Caustic" waste streams. Keep in "Acidic Organic" or "General Organic" streams.

Step-by-Step Disposal Procedures

Scenario A: Disposal of Solid Waste (Pure Compound)

Objective: Safe containment for off-site incineration.

  • PPE Verification: Don Nitrile gloves (double gloving recommended), safety goggles, and a lab coat. Use a fume hood to prevent dust inhalation.[1]

  • Primary Containment: Transfer the solid into a clear, chemically resistant polyethylene bag or a wide-mouth HDPE jar.

    • Note: Avoid glass for solids if possible to reduce breakage risks during transport.

  • Labeling: Attach a hazardous waste tag immediately.

    • Constituents: "4-(1,2-Dimethyl-1-propenyl)benzoic acid" (Do not use abbreviations).

    • Hazards: Check "Toxic" and "Irritant."

  • Secondary Containment: Place the sealed primary container into the satellite accumulation area's "Solid Organic Waste" drum.

Scenario B: Disposal of Reaction Solutions (Mother Liquors)

Objective: Segregation based on solvent halogenation.

  • pH Check: If the reaction mixture was quenched with acid/base, check the pH. Ideally, adjust to pH 6-8 to minimize reactivity, though organic waste streams can tolerate slight acidity.

  • Solvent Identification:

    • If solvent is DCM/Chloroform : Pour into Halogenated Waste carboy.

    • If solvent is Methanol/Acetone/Ethyl Acetate : Pour into Non-Halogenated Waste carboy.

  • Headspace Management: Leave at least 10% headspace in the carboy to allow for vapor expansion.

  • Cap & Log: Tightly cap the carboy and log the volume and mass on the waste manifest.

Diagram 2: Cradle-to-Grave Disposal Workflow

This workflow visualizes the lifecycle from the lab bench to the final destruction facility.

DisposalFlow Bench Lab Bench (Generation) Satellite Satellite Accumulation (Lab Storage) Bench->Satellite Tag & Segregate Central Central Waste Storage (EHS Dept) Satellite->Central Weekly Pickup Transport DOT Certified Hauler Central->Transport Manifest Creation (EPA 8700-22) Incinerator High-Temp Incineration (Final Destruction) Transport->Incinerator Thermal Oxidation

Caption: The "Cradle-to-Grave" chain of custody required for RCRA compliance, ensuring the chemical is tracked from generation to thermal destruction.

Emergency Contingencies: Spill Management

In the event of a spill, immediate action is required to prevent environmental contamination and exposure.[2][3]

Spill Response Protocol:

  • Isolate: Evacuate the immediate area and post "Do Not Enter" signage.

  • Protect: Wear full PPE including a respirator if dust is airborne.[4]

  • Contain:

    • Solid Spill: Cover with a wet paper towel (to suppress dust) or use a HEPA vacuum designated for hazardous chemicals. Do not dry sweep, as this generates irritant dust.

    • Solution Spill: Surround with absorbent pillows or vermiculite.

  • Neutralize (Optional but Recommended): For significant acid spills, treat the area with a dilute Sodium Bicarbonate solution after the bulk material has been removed.

  • Disposal: Collect all cleanup materials (wipes, absorbents, gloves) into a separate hazardous waste bag labeled "Debris from Chemical Spill."

References

  • National Center for Biotechnology Information (2023). PubChem Compound Summary for 4-(1,2-Dimethyl-1-propenyl)benzoic acid. Retrieved from [Link]

  • U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations (40 CFR Parts 239-282). Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Hazard Communication Standard (29 CFR 1910.1200). Retrieved from [Link]

  • American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.